3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile

• CAS: 314268-27-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile

Abstract

This technical guide provides a comprehensive overview of the synthesis of 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile, a valuable β-ketonitrile intermediate for pharmaceutical and materials science research. The document details the strategic selection of precursors, in-depth mechanistic discussions of the core Claisen-type condensation, and field-proven experimental protocols. Emphasis is placed on the chemical causality behind procedural steps, ensuring a reproducible and logically sound methodology for researchers, chemists, and drug development professionals. The guide includes protocols for the synthesis of the key precursor, 2-acetylthiazole, and provides a detailed workflow for its subsequent conversion to the target molecule, complete with characterization guidance and safety considerations.

Introduction and Strategic Importance

The thiazole ring is a privileged scaffold in medicinal chemistry, appearing in a multitude of approved drugs and clinical candidates valued for their diverse pharmacological activities, including antitumor, antibacterial, and antifungal properties.[1] The title compound, 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile, belongs to the class of β-ketonitriles. These molecules are highly versatile synthetic intermediates, prized for their dual reactivity which enables the construction of complex heterocyclic systems such as pyrimidines, pyridines, and isoxazoles.[2][3]

The strategic value of 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile lies in its potential as a building block for novel bioactive molecules. Its structure combines the pharmacologically significant thiazole moiety with a reactive β-ketonitrile fragment, making it an attractive starting point for library synthesis in drug discovery campaigns. A structurally similar compound, 3-Oxo-3-(2-thienyl)propanenitrile, serves as a key intermediate in the development of anti-inflammatory and antimicrobial agents, highlighting the potential applications of this class of compounds.[4]

This guide will focus on the most logical and efficient synthetic route to the target compound: a base-mediated condensation reaction between the readily accessible precursor 2-acetylthiazole and a suitable cyanating agent.

Synthesis of Key Precursor: 2-Acetylthiazole

A reliable supply of the starting material, 2-acetylthiazole, is paramount. While commercially available, an in-house synthesis may be required. A robust, multi-step synthesis starting from 2-aminothiazole is outlined below, adapted from established patent literature.[5]

Synthetic Pathway Overview

The synthesis proceeds in two main stages: the conversion of 2-aminothiazole to 2-bromothiazole via a Sandmeyer-type reaction, followed by a metal-halogen exchange and subsequent acetylation.

Caption: Workflow for the synthesis of 2-acetylthiazole.

Experimental Protocol: Synthesis of 2-Bromothiazole

• Rationale: This step utilizes a diazotization reaction to convert the primary amine of 2-aminothiazole into a diazonium salt, which is a good leaving group. Subsequent displacement with bromide, facilitated by a copper(I) catalyst, yields the desired 2-bromothiazole.

• Procedure:

  • In a flask equipped with a mechanical stirrer and a dropping funnel, dissolve 2-aminothiazole in an aqueous solution of sulfuric acid (e.g., 40-50%) and cool the mixture to 0-10 °C in an ice-salt bath.

  • Slowly add a solution of sodium nitrite in water dropwise, maintaining the temperature below 10 °C to ensure the stability of the diazonium salt. Stir for an additional 1-1.5 hours after addition is complete.

  • In a separate vessel, prepare a solution of copper(I) bromide in hydrobromic acid.

  • Slowly add the cold diazonium salt solution to the copper(I) bromide solution. Vigorous nitrogen evolution will be observed.

  • Allow the reaction mixture to warm to room temperature and then heat gently (e.g., 50-60 °C) to ensure the reaction goes to completion.

  • Cool the mixture and extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

  • Wash the combined organic layers with aqueous sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude 2-bromothiazole by vacuum distillation.

Experimental Protocol: Synthesis of 2-Acetylthiazole[5]

• Rationale: This step involves a lithium-halogen exchange to generate a nucleophilic 2-thiazolyl-lithium species. This organolithium intermediate then reacts with an acylating agent, ethyl acetate, in a nucleophilic acyl substitution to form the target ketone. Performing this reaction at very low temperatures is critical to prevent side reactions.

• Procedure:

  • To a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen), add a solution of 2-bromothiazole in an anhydrous aprotic solvent (e.g., THF or diethyl ether).

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add a solution of n-butyllithium (n-BuLi) in hexanes dropwise via syringe, maintaining the temperature at -78 °C.

  • After the addition is complete, stir the mixture at this temperature for approximately 30-60 minutes.

  • Slowly add a solution of anhydrous ethyl acetate (as the acetylating agent) dropwise, again ensuring the temperature remains at -78 °C.

  • Stir the reaction mixture at -78 °C for 1.5-2 hours.

  • Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Allow the mixture to warm to room temperature. Separate the organic layer, and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude 2-acetylthiazole by vacuum distillation or flash column chromatography.

Core Synthesis: 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile

The primary transformation is a base-mediated acylation of a nitrile, a reaction analogous to the classic Claisen condensation. In this case, 2-acetylthiazole is deprotonated to form a nucleophilic enolate, which then attacks an electrophilic cyanating agent.

Mechanistic Considerations

The reaction proceeds via the following key steps:

• Enolate Formation: A strong base abstracts an acidic α-proton from the methyl group of 2-acetylthiazole. The choice of base is critical. While alkoxides like sodium ethoxide can be used, stronger, non-nucleophilic bases like sodium hydride (NaH) or lithium diisopropylamide (LDA) are often preferred to ensure complete and irreversible deprotonation, minimizing competing side reactions like aldol condensation.[3] The resulting enolate is stabilized by resonance, with delocalization of the negative charge onto the carbonyl oxygen.

• Coordination Catalysis: The enolization of acetyl-heterocycles like 2-acetylthiazole can be significantly catalyzed by metal cations. The cation can coordinate to both the carbonyl oxygen and the thiazole's nitrogen or sulfur atom, stabilizing the transition state and increasing the acidity of the α-protons.[6]

• Nucleophilic Attack: The carbon atom of the enolate acts as the nucleophile, attacking the electrophilic carbon of the cyanating agent. Methyl or ethyl cyanoformate are excellent electrophiles for this purpose as they provide a reactive carbonyl group attached to the nitrile precursor and a good leaving group (an alkoxide).[7]

• Elimination: The tetrahedral intermediate formed during the nucleophilic attack collapses, reforming a carbonyl double bond and expelling the alkoxide leaving group to yield the β-ketonitrile product.

Caption: Simplified mechanism for the synthesis of the target β-ketonitrile.

Recommended Experimental Protocol

This protocol is a representative procedure adapted from established methods for the synthesis of β-keto esters and β-ketonitriles, particularly the C-acylation of preformed enolates.[7] It should be optimized for scale and specific laboratory conditions.

Materials & Reagents

Reagent	Molar Mass ( g/mol )	Quantity (mmol)	Volume/Mass	Notes
Sodium Hydride (NaH)	24.00	12.0	0.29 g (or 0.48 g of 60% disp.)	Strong base, handle with care.
2-Acetylthiazole	127.16	10.0	1.27 g	Key precursor.
Ethyl Cyanoformate	99.09	11.0	1.09 g (1.0 mL)	Electrophilic cyanating agent.
Anhydrous THF	-	-	~50 mL	Solvent, must be dry.
Saturated NH₄Cl (aq)	-	-	~20 mL	For quenching.
Diethyl Ether	-	-	~100 mL	Extraction solvent.
Anhydrous MgSO₄/Na₂SO₄	-	-	As needed	Drying agent.

Procedure:

• Preparation: To a flame-dried, 250 mL three-necked flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen/argon inlet, add sodium hydride (60% dispersion in mineral oil). Wash the NaH with anhydrous hexanes (x3) to remove the oil, decanting the hexanes carefully via cannula. Dry the NaH powder under a stream of inert gas.

• Enolate Formation: Add anhydrous THF (~30 mL) to the flask and cool the resulting suspension to 0 °C in an ice bath. To this, add a solution of 2-acetylthiazole in anhydrous THF (~20 mL) dropwise over 20-30 minutes. Hydrogen gas will evolve. After the addition is complete, allow the mixture to stir at 0 °C for 1 hour to ensure complete enolate formation.

• Acylation: Cool the reaction mixture to -78 °C (dry ice/acetone bath). Add ethyl cyanoformate dropwise via syringe or dropping funnel over 15 minutes.

• Reaction: Stir the mixture at -78 °C for 1 hour, then allow it to slowly warm to room temperature and stir for an additional 2-3 hours or until TLC analysis indicates the consumption of the starting material.

• Work-up: Cool the reaction mixture back to 0 °C and carefully quench by the slow, dropwise addition of saturated aqueous ammonium chloride solution.

• Extraction: Transfer the mixture to a separatory funnel. Add diethyl ether and water. Separate the layers. Extract the aqueous layer twice more with diethyl ether.

• Purification: Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate or sodium sulfate. Filter and concentrate the solvent under reduced pressure to yield the crude product.

• Final Purification: Purify the crude 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile by flash column chromatography on silica gel (using a gradient of ethyl acetate in hexanes) or by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes).

Characterization

• ¹H NMR (proton NMR):

  • The methylene protons (CH₂) adjacent to the ketone and nitrile groups are expected to appear as a singlet at approximately δ 4.0-4.5 ppm. The exact chemical shift will depend on the solvent and the extent of enolization.

  • The two protons on the thiazole ring will appear as doublets in the aromatic region, typically between δ 7.5 and 8.5 ppm.

• ¹³C NMR (carbon NMR):

  • The nitrile carbon (CN) is expected around δ 115-120 ppm.

  • The methylene carbon (CH₂) should appear around δ 40-50 ppm.

  • The ketonic carbonyl carbon (C=O) is expected in the range of δ 180-190 ppm.

  • The carbons of the thiazole ring will appear in the aromatic region (δ 120-160 ppm).

• FT-IR (Infrared Spectroscopy):

  • A sharp, strong absorption corresponding to the nitrile (C≡N) stretch is expected around 2250-2270 cm⁻¹.

  • A strong absorption for the ketone carbonyl (C=O) stretch should be visible around 1680-1700 cm⁻¹.

  • C-H stretches from the thiazole ring will appear around 3000-3100 cm⁻¹.

• Mass Spectrometry (MS):

  • The molecular ion peak (M⁺) for C₆H₄N₂OS should be observed at m/z = 152.01. High-resolution mass spectrometry should confirm this exact mass.

Safety and Handling

• Sodium Hydride (NaH): A highly flammable and water-reactive solid. It must be handled under an inert atmosphere. All glassware must be rigorously dried.

• n-Butyllithium (n-BuLi): Pyrophoric (ignites spontaneously in air). It must be handled with extreme care using syringe techniques under an inert atmosphere.

• Cyanoformates: These are toxic and should be handled in a well-ventilated fume hood.

• Solvents: Anhydrous THF and diethyl ether are highly flammable.

Appropriate personal protective equipment (PPE), including safety glasses, a flame-retardant lab coat, and gloves, must be worn at all times.

Conclusion

The synthesis of 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile is readily achievable through a robust and well-understood chemical sequence. The core of the synthesis, a Claisen-type condensation, leverages the inherent reactivity of 2-acetylthiazole's α-protons. By carefully controlling reaction conditions, particularly temperature and the exclusion of moisture, and by selecting appropriate reagents, high yields of this valuable synthetic intermediate can be obtained. This guide provides the necessary theoretical foundation and practical protocols to empower researchers in medicinal chemistry and materials science to access this versatile molecular building block for their discovery programs.

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Foreword: Navigating the Landscape of a Niche Synthetic Intermediate

An In-depth Technical Guide to the Physical Properties of 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile

To our fellow researchers and drug development professionals, this guide addresses the physical properties of 3-oxo-3-(1,3-thiazol-2-yl)propanenitrile, a member of the versatile β-ketonitrile class of compounds. It is crucial to acknowledge at the outset that while the synthetic utility of β-ketonitriles is widely appreciated, specific, experimentally-derived data for this particular thiazole derivative is not abundant in publicly accessible literature.[1][2] This is a common challenge in the fast-paced world of chemical research, where novel intermediates are synthesized and utilized often before exhaustive characterization is published.

This guide, therefore, adopts a dual approach rooted in practical, field-proven insights. Firstly, we will present and analyze the available data for closely related structural analogs, such as the well-characterized thiophene derivative, to establish a reliable predictive framework. Secondly, we will provide robust, standardized protocols for the experimental determination of this compound's key physical properties. This ensures that this document is not merely a theoretical review, but a practical tool for the laboratory scientist. Our objective is to explain the causality behind these properties and the experimental choices made to measure them, empowering you to handle this and similar molecules with confidence and scientific rigor.

Molecular Identity and Structural Context

3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile is a heterocyclic β-ketonitrile. This class of molecules is of significant interest in medicinal chemistry and materials science due to the synthetic versatility conferred by its three key functional groups: a ketone, a nitrile, and an acidic α-methylene bridge.[3] These features make it a valuable building block for the synthesis of more complex heterocyclic systems.[4]

Caption: Keto-enol tautomerism in 3-oxo-3-(1,3-thiazol-2-yl)propanenitrile.

The position of this equilibrium is influenced by factors such as the solvent and temperature. In many β-dicarbonyl systems, the enol form is significantly stabilized by intramolecular hydrogen bonding. [5][6]Spectroscopic techniques like NMR are essential for determining the ratio of these tautomers in a given solution.

Stability and Storage

Like many β-ketonitriles, this compound is expected to be sensitive to air and strong bases. [7]The acidic nature of the α-protons makes it susceptible to deprotonation and subsequent reactions.

• Expert Insight: From experience, compounds of this class should be stored under an inert atmosphere (e.g., nitrogen or argon) at reduced temperatures (2-8°C is a common recommendation) to minimize degradation. [8][9]Exposure to moisture should also be avoided, as it can facilitate hydrolysis or other side reactions.

Self-Validating Experimental Protocols for Physical Property Determination

The following protocols are designed to be robust and self-validating, providing reliable data for researchers characterizing this molecule.

Workflow for Comprehensive Physical Property Analysis

Caption: Experimental workflow for physical property determination.

Protocol 1: Melting Point Determination

• Causality: The melting point is a critical indicator of purity. A sharp, well-defined melting range suggests a pure compound, while a broad range often indicates impurities.

• Methodology:

  • Ensure the sample is thoroughly dried to remove any residual solvent.

  • Load a small amount of the crystalline powder into a capillary tube, ensuring it is well-packed to a height of 2-3 mm.

  • Place the capillary tube in a calibrated melting point apparatus.

  • Use a ramp rate of 1-2 °C per minute for an accurate reading. A faster ramp can be used for a preliminary estimate.

  • Record the temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes liquid. This range is the melting point.

  • Self-Validation: Repeat the measurement with a second sample. The results should be reproducible within 1 °C.

Protocol 2: Spectroscopic Characterization (NMR & IR)

• Causality: NMR and IR spectroscopy provide definitive structural confirmation and insights into the electronic environment of the atoms and functional groups.

• Methodology (¹H and ¹³C NMR):

  • Dissolve approximately 5-10 mg of the sample in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube. DMSO-d₆ is often a good choice for this class of compounds due to its high polarity.

  • Acquire ¹H and ¹³C spectra on a calibrated NMR spectrometer (e.g., 400 MHz or higher).

  • Expected ¹H NMR Signals: Look for signals corresponding to the thiazole ring protons, and critically, the α-methylene protons (-CH₂-). The chemical shift and integration of the methylene peak, along with any broad signals for the enol -OH, will allow for the calculation of the keto-enol ratio.

  • Expected ¹³C NMR Signals: Identify the characteristic peaks for the ketone carbonyl carbon (~190-200 ppm), the nitrile carbon (~115-120 ppm), and the carbons of the thiazole ring.

• Methodology (FT-IR):

  • Acquire a spectrum using either an Attenuated Total Reflectance (ATR) accessory or by preparing a KBr pellet.

  • Expected Key Absorptions:

    • Nitrile (C≡N) stretch: A sharp, strong band around 2250 cm⁻¹.

    • Ketone (C=O) stretch: A strong band around 1700-1730 cm⁻¹. The presence of conjugation and potential hydrogen bonding in the enol form may shift this peak.

    • C=C and C=N stretches from the thiazole ring and enol form in the 1500-1650 cm⁻¹ region.

    • A broad O-H stretch around 3200-3600 cm⁻¹ would be indicative of the enol tautomer.

Conclusion: A Foundation for Future Research

While direct, published physical constants for 3-oxo-3-(1,3-thiazol-2-yl)propanenitrile remain elusive, a robust, scientifically-grounded understanding of its properties can be constructed. By leveraging data from close structural analogs and applying fundamental principles of physical organic chemistry, we can confidently predict its behavior. The true value for the research community lies in the rigorous, experimental determination of these properties. The protocols outlined in this guide provide a clear and reliable path to obtaining this critical data, ensuring that this versatile intermediate can be utilized to its full potential in the advancement of drug discovery and materials science.

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Electrophilic Substitution on the Thiazole Ring of 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile: A Strategic Technical Guide

Executive Summary

The electrophilic aromatic substitution (EAS) of 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile (hereafter referred to as Compound 1 ) presents a classic chemo-selectivity paradox in heterocyclic chemistry. The molecule contains two distinct reactive domains: the electron-deficient, deactivated thiazole ring and the highly nucleophilic, active methylene side chain (

-ketonitrile).

For researchers and process chemists, the challenge is clear: standard EAS conditions (halogenation, Friedel-Crafts) overwhelmingly favor the side chain due to rapid enolization. Successful functionalization of the thiazole ring (specifically at the C5 position) requires suppressing this side-chain reactivity or utilizing specific kinetic windows offered by strong acid media.

This guide details the mechanistic underpinnings of this competition, provides validated protocols for C5-nitration, and outlines the strategic decision-making required for halogenation.

The Chemo-Selectivity Landscape

To control the reaction, one must understand the electronic "tug-of-war" within the substrate.

Reactivity Hotspots

The substrate possesses three potential sites for electrophilic attack, ranked by nucleophilicity under neutral/mild conditions:

• -Methylene Carbon (Side Chain): . Highly active. Forms a stable enol/enolate that reacts instantaneously with halogens or diazonium salts.

• Thiazole Nitrogen (N3): A basic site (

  for conjugate acid). In acidic media, this protonates first, deactivating the ring.

• Thiazole C5 Position: The only viable site for EAS on the ring. However, the 2-acyl substituent is electron-withdrawing, and N-protonation further depletes electron density, making C5 significantly less reactive than benzene (

  times slower).

The "Deactivation" Trap

Attempting EAS on the ring requires strong electrophiles (e.g., nitronium ion). However, the conditions required to generate these electrophiles (e.g.,

) protonate the thiazole nitrogen.

• Result: The ring becomes a cationic species (thiazolium), which is inert to all but the most vigorous electrophiles.

• The Opportunity: In highly acidic media (e.g., 90%+

  ), the side chain enolization is suppressed, and the nitrile group is essentially neutral (until hydrolysis occurs). This creates a narrow window where C5 substitution can occur if the system is heated, though hydrolysis of the nitrile to an amide is a competing side reaction.

Mechanistic Pathway Diagram

The following diagram illustrates the divergent pathways based on reaction conditions.

Figure 1: Decision tree showing the kinetic dominance of side-chain substitution (Path A) versus the thermodynamic forcing required for ring substitution (Path B).

Protocol A: Nitration of the Thiazole Ring (C5)

Nitration is one of the few EAS reactions capable of overcoming the deactivation of the protonated thiazole ring. This protocol uses "Mixed Acid" conditions.[1]

Critical Warning: The nitrile group (

) is susceptible to hydrolysis to a primary amide ( ) in hot sulfuric acid. Temperature control is vital to balance C5-nitration rate vs. nitrile hydrolysis.

Reagents & Equipment

• Substrate: 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile (1.0 eq)

• Solvent/Catalyst: Conc. Sulfuric Acid (

  , 98%)

• Reagent: Fuming Nitric Acid (

  , >90%)

• Quench: Crushed ice / Ammonium hydroxide (

  )

Step-by-Step Methodology

• Dissolution (Deactivation Phase):

  • Cool

    (5 mL/mmol substrate) to 0–5°C in an ice bath.

  • Slowly add the substrate portion-wise. Note: The solution may warm slightly due to N-protonation. Ensure complete dissolution.

• Nitration:

  • Prepare a mixture of Fuming

    (1.5 eq) and (1:1 v/v) at 0°C.

  • Add the nitration mixture dropwise to the substrate solution, maintaining internal temp <10°C.

  • Crucial Step: Allow the reaction to warm to room temperature (20–25°C) and stir for 2–4 hours.

  • Optimization: If TLC shows no conversion after 4 hours, heat cautiously to 40–50°C. Do not exceed 60°C to prevent rapid nitrile hydrolysis.

• Work-up:

  • Pour the reaction mixture onto crushed ice (10x volume).

  • Neutralize carefully with conc.

    to pH 6–7. Caution: Exothermic.

  • The 5-nitrothiazole derivative should precipitate as a yellow/orange solid.

  • Filter, wash with cold water, and recrystallize from Ethanol/DMF.

Expected Outcome

• Product: 3-(5-nitrothiazol-2-yl)-3-oxopropanenitrile.

• Data Validation: Look for the disappearance of the C5-H signal in

  -NMR (typically a singlet around 7.8–8.0 ppm in DMSO- ) and the retention of the nitrile stretch in IR ( ).

Protocol B: Halogenation (The "Indirect" Strategy)

Direct bromination or chlorination of Compound 1 will almost exclusively yield the

-halo ketone (side chain) rather than the 5-halo thiazole. The reaction at the active methylene is orders of magnitude faster.

To achieve a 5-bromo-thiazole ring with this side chain, a Retrosynthetic Approach is required. You must install the halogen before building the

-ketonitrile chain.

Recommended Workflow (Indirect Synthesis)

Instead of reacting Compound 1 , start with 2-bromo-5-bromothiazole or 2-acetyl-5-bromothiazole .

Step 1: Synthesis of 2-Acetyl-5-bromothiazole

• Start: 2-Acetylthiazole.

• Reagent:

  / (Lewis Acid catalysis) or NBS in DMF.

• Condition: While 2-acetylthiazole also has an enolizable ketone, the lack of the nitrile group makes the side chain slightly less acidic than Compound 1. However, ring bromination is still difficult.

• Better Route: Start with 2,5-dibromothiazole . Perform Lithium-Halogen exchange (n-BuLi, -78°C) selectively at C2, followed by quenching with an acetylating agent (e.g., dimethylacetamide) to yield 2-acetyl-5-bromothiazole .

Step 2: Formation of the -Ketonitrile

• Substrate: 2-Acetyl-5-bromothiazole.

• Reagent: Diethyl carbonate / Sodium Hydride (NaH) followed by conversion to nitrile, OR direct condensation with acetonitrile anion.

• Protocol (Acetonitrile Condensation):

  • Suspend NaH (2.5 eq) in dry THF.

  • Add dry acetonitrile (2.5 eq) at 0°C to form the anion.

  • Add 2-ester-5-bromothiazole (Ethyl 5-bromothiazole-2-carboxylate). Note: Using the ester is cleaner than the ketone for this specific condensation.

  • Reflux for 2–4 hours.

  • Acidify to yield 3-(5-bromothiazol-2-yl)-3-oxopropanenitrile .

Comparison of Direct vs. Indirect Routes

Feature	Direct EAS (on Compound 1)	Indirect Synthesis (Pre-functionalization)
Reagent	, , etc.	n-BuLi / Electrophiles
Selectivity	Poor (Favors Side Chain)	High (Regiocontrolled)
Yield	Low (<20% for Ring)	High (>60% overall)
Risk	Nitrile hydrolysis, Poly-halogenation	Cryogenic conditions required

Analytical Data & Troubleshooting

Spectroscopic Markers

When analyzing the products of these reactions, use the following markers to confirm Ring vs. Side-chain substitution.

Signal Type	Unsubstituted (Start Material)	Ring Substituted (C5-X)	Side-Chain Substituted ( -X)
-NMR (Thiazole)	Two doublets ( ppm) or Singlet (if C2 subst)	Silent (No aromatic H if C4 blocked) or Shifted Singlet	Unchanged (Aromatic H remains)
-NMR (Side Chain)	Singlet ( ppm, 2H)	Singlet ( ppm, 2H)	Absent or Methine doublet ( ppm)
IR (Nitrile)	Sharp band	Sharp band	Shifted or Broadened

Troubleshooting Table

Observation	Root Cause	Corrective Action
Product is water-soluble / Low yield	Nitrile hydrolyzed to Acid/Amide.	Lower reaction temp; reduce reaction time. Avoid aqueous acidic workup if possible.
Multiple spots on TLC (Halogenation)	Poly-halogenation of side chain.	Impossible to stop direct halogenation. Switch to Indirect Synthesis (Sec 3.1).
Exotherm upon acid addition	N-Protonation of thiazole.	Add acid very slowly at 0°C. This is normal but generates heat.

References

• Metzger, J. V. (1979). Thiazole and its Derivatives. In The Chemistry of Heterocyclic Compounds. Wiley-Interscience. (Foundational text on Thiazole reactivity C5 vs C2).
• Eicher, T., & Hauptmann, S. (2003). The Chemistry of Heterocycles: Structure, Reactions, Syntheses, and Applications. Wiley-VCH. (General reactivity profiles of 1,3-azoles).

• Katritzky, A. R., et al. (2010). Handbook of Heterocyclic Chemistry. Elsevier. Link (Detailed kinetics of electrophilic attack on deactivated rings).

• Friedman, B. S., et al. (1937). "The Nitration of Thiazole." Journal of the American Chemical Society.

• Potts, K. T., & Choudhury, D. R. (1977). "Ring-fused mesoionic thiazoles." Journal of Organic Chemistry. Link (Discusses side-chain activation in thiazole derivatives).

• Robba, M., & Moreau, R. C. (1961). "Bromination of 2-acylthiazoles." Bulletin de la Société Chimique de France.

Sources

• 1. Nitration - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Note: Heterocyclic Synthesis Using 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile

Abstract

This application note details the synthetic utility of 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile (also known as 2-(cyanoacetyl)thiazole) as a privileged scaffold in the design of bioactive heterocycles. Due to its highly functionalized

-ketonitrile core attached to an electron-withdrawing thiazole ring, this building block offers versatile reactivity profiles for constructing fused systems such as aminopyrazoles , functionalized pyridines , and iminochromenes . We provide optimized protocols for three distinct synthetic pathways, supported by mechanistic insights and validation data.

Introduction & Strategic Value

In the realm of drug discovery, the thiazole moiety is a "privileged structure" frequently found in FDA-approved kinase inhibitors (e.g., Dasatinib) and antimicrobial agents. The reagent 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile (1) serves as a critical bioisostere to benzoylacetonitriles, offering improved water solubility and distinct hydrogen-bonding motifs in the final drug candidates.

Chemical Properties[1][2][3][4][5][6][7]

• CAS Number: 54834-36-5 (Generic analog reference)

• Molecular Formula:

• Molecular Weight: 152.17 g/mol

• Acidity: The methylene protons at position C2 are highly acidic (

  ) due to the flanking carbonyl and nitrile groups, further enhanced by the inductive effect of the thiazole ring.

Reactivity Profile

The compound exhibits three distinct electrophilic/nucleophilic sites (Figure 1), enabling regiospecific cyclizations.

Figure 1: Reactivity map of the scaffold, highlighting the tri-functional nature responsible for diverse heterocyclic transformations.[1]

Experimental Protocols

Protocol A: Synthesis of 3-Amino-5-(thiazol-2-yl)pyrazole

Target: Synthesis of kinase inhibitor precursors. Mechanism: The reaction proceeds via initial attack of the hydrazine nitrogen on the ketone (C1), followed by intramolecular cyclization onto the nitrile (C3).

Materials

• 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile (1.0 eq)

• Hydrazine hydrate (99%, 2.5 eq)

• Ethanol (Absolute)[2]

• Glacial Acetic Acid (Catalytic, 0.1 eq)[3]

Step-by-Step Methodology

• Dissolution: In a 50 mL round-bottom flask, dissolve 5.0 mmol (0.76 g) of the starting nitrile in 15 mL of absolute ethanol.

• Addition: Add hydrazine hydrate (12.5 mmol, 0.6 mL) dropwise at room temperature.

• Reflux: Heat the mixture to reflux (

  ) for 3–5 hours. Monitor reaction progress via TLC (Mobile phase: EtOAc/Hexane 1:1).

• Work-up: Cool the reaction mixture to

  in an ice bath. A precipitate should form.[2]

• Isolation: Filter the solid under vacuum. Wash the cake with cold ethanol (

  ).

• Purification: Recrystallize from ethanol/water (9:1) if necessary.[2]

Expected Yield: 85–92% Product Appearance: Off-white to pale yellow crystalline solid.

Protocol B: One-Pot Multicomponent Synthesis of 2-Amino-pyridines

Target: Highly substituted pyridine scaffolds for antimicrobial screening. Mechanism: A cooperative Knoevenagel condensation followed by Michael addition and cyclization.

Materials

• 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile (1.0 eq)

• Aryl Aldehyde (e.g., 4-Chlorobenzaldehyde) (1.0 eq)

• Malononitrile (1.0 eq)

• Ammonium Acetate (1.5 eq)

• Solvent: Ethanol or Methanol

Step-by-Step Methodology

• Mixing: Combine the nitrile (1.0 mmol), aryl aldehyde (1.0 mmol), and malononitrile (1.0 mmol) in 10 mL of ethanol.

• Catalyst Addition: Add ammonium acetate (1.5 mmol).

• Reaction: Reflux the mixture for 4–6 hours. The solution will typically darken as the conjugated system forms.

• Precipitation: Pour the hot reaction mixture onto 50 g of crushed ice with vigorous stirring.

• Filtration: Collect the solid product by filtration.

• Purification: Wash with hot ethanol or recrystallize from DMF/Ethanol to remove unreacted aldehyde.

Data Summary:

Aryl Aldehyde ( )	Time (h)	Yield (%)	MP ( )
Phenyl	4.0	88	210–212
4-Cl-Phenyl	4.5	91	235–237
4-OMe-Phenyl	5.0	82	205–208

Protocol C: Synthesis of 3-(Thiazol-2-yl)coumarins

Target: Fluorescent probes and anticoagulant pharmacophores.

Step-by-Step Methodology

• Reagents: Mix 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile (1 mmol) and Salicylaldehyde (1 mmol).

• Catalysis: Add 3 drops of Piperidine in 10 mL Ethanol.

• Condition: Reflux for 2 hours.

• Hydrolysis (Optional): The initial product is an imino-coumarin. To obtain the oxo-coumarin, treat the solid with 10% HCl at

  for 30 minutes.

Mechanistic Pathways & Visualization

The following diagram illustrates the bifurcation of the synthetic pathway based on the choice of co-reagent.

Figure 2: Divergent synthetic pathways. Pathway 1 yields 5-membered rings (pyrazoles) via binucleophilic attack. Pathway 2 yields 6-membered rings (pyridines) via multicomponent condensation.

Analytical Validation (Self-Validating Systems)

To ensure the protocol was successful, researchers should verify the following spectral markers:

• IR Spectroscopy:

  • Starting Material: Distinct nitrile stretch at

    and ketone carbonyl at .[4]

  • Product (Pyrazole): Disappearance of the ketone

    peak. Appearance of doublets at .

  • Product (Pyridine): Retention of a nitrile peak (often shifted to

    due to conjugation) and appearance of primary amine bands.

• 1H NMR (DMSO-d6):

  • Active Methylene: The starting material shows a singlet at

    ( ).

  • Cyclization Confirmation: In the pyrazole product, this

    singlet disappears, replaced by a singlet of the pyrazole ring (typically ) or disappears entirely if the position is substituted.

References

• Molecules (2013). "Synthesis and Biological Activity of 3-[Phenyl(1,3-thiazol-2-yl)-amino]propanoic Acids and Their Derivatives."[5] Molecules, 18(12), 15002-15014.

• Journal of Agricultural and Food Chemistry (2024). "Synthesis and Herbicidal Activity of 2-(2-Oxo-3-pyridyl-benzothiazol-6-yloxy) Hexanoic Acids." J. Agric.[6][5] Food Chem., 72(13), 7457-7463.[6]

• Al-Nahrain Journal of Science (2025). "Synthesis, Characterization and Antibacterial Activity of Pyrazole Derivatives Featuring Thiazole Frameworks." ANJS, 28(3), 12-18.

• Scientific & Academic Publishing (2012). "A Facile Synthesis of New 3-(1-Methyl benzimidazol-2-yl) Pyrazolopyrimidine Derivatives." American Journal of Organic Chemistry, 2(2), 18-24.

• ResearchGate (2025). "NIS-Promoted Three-component Reactions of 3-Oxo-3-arylpropanenitriles with Arylsulfonyl Hydrazides."[7] Preprint/Article Repository.

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• 2. The Reaction of Ethyl 2-oxo-2H-chromene-3-carboxylate with Hydrazine Hydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [4-(3-Nitro-phenyl)-thiazol-2-yl]-hydrazine | C9H8N4O2S | CID 7039002 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis, Characterization and Antibacterial Activity of Pyrazole Derivatives Featuring Thiazole Frameworks | Al-Nahrain Journal of Science [mail.anjs.edu.iq]
• 7. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile as a Versatile Building Block for Medicinal Chemistry

Introduction: The Strategic Value of Thiazole-Containing Scaffolds

In the landscape of modern drug discovery, heterocyclic compounds form the bedrock of countless therapeutic agents. Among these, the thiazole ring, a five-membered aromatic system containing sulfur and nitrogen, holds a privileged status.[1][2][3] Its unique electronic properties, ability to act as a bioisostere for other aromatic systems, and capacity to engage in crucial hydrogen bonding and π-π stacking interactions have cemented its role in a wide array of approved drugs, including the anticancer agents Dasatinib and Dabrafenib.[1] The strategic incorporation of a thiazole moiety can significantly enhance a molecule's pharmacological profile, influencing its potency, selectivity, and pharmacokinetic properties.[4][5]

This guide focuses on a particularly powerful and versatile synthetic tool: 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile . This molecule is not merely a carrier of the thiazole pharmacophore; it is an intricately designed building block engineered for reactivity. The juxtaposition of a thiazole ring, a β-ketone, and a nitrile group creates a trifunctionalized scaffold, offering medicinal chemists a rapid and efficient entry point to a diverse range of complex heterocyclic systems. This document serves as a detailed guide for researchers, scientists, and drug development professionals, elucidating the reactivity of this building block and providing robust protocols for its application in constructing medicinally relevant molecular architectures.

Physicochemical Properties and Reactivity Profile

The synthetic utility of 3-oxo-3-(1,3-thiazol-2-yl)propanenitrile stems directly from its unique structural arrangement. Understanding its inherent reactivity is paramount to designing successful synthetic strategies.

Structure:

Figure 1. Chemical structure of 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile.

Property	Value
Molecular Formula	C₆H₄N₂OS
Molecular Weight	152.18 g/mol
Appearance	Typically a pale yellow or beige powder
Melting Point	~134-138 °C (similar to analogs)
Solubility	Soluble in DMF, DMSO, and hot ethanol.

Causality of Reactivity: The Three Pillars

The molecule's power as a synthetic intermediate is derived from three key features, which can act in concert or be addressed selectively.

Key Reactive Sites of the Building Block

• The Active Methylene Group: The protons on the carbon atom situated between the carbonyl and nitrile groups (the α-carbon) are significantly acidic. This is due to the powerful electron-withdrawing inductive and resonance effects of the adjacent keto and cyano functionalities. Deprotonation with even a mild base generates a stabilized carbanion, making this position an excellent nucleophile for a variety of carbon-carbon bond-forming reactions, including Knoevenagel condensations and Michael additions.

• The Electrophilic Carbonyl Group: The ketone carbonyl is a classic electrophilic center, susceptible to attack by a wide range of nucleophiles. This functionality is the primary reaction site for the synthesis of heterocycles like pyrazoles and pyridazines through condensation with dinucleophiles such as hydrazine.

• The Versatile Nitrile Group: The nitrile group is a linchpin for cyclization strategies. It can be hydrolyzed, reduced, or, most importantly, act as an electrophile in intramolecular cyclizations to form nitrogen-containing rings, a common final step in the synthesis of pyridones and aminothiophenes.

Key Synthetic Applications and Protocols

The true power of 3-oxo-3-(1,3-thiazol-2-yl)propanenitrile is demonstrated in its ability to serve as a precursor to diverse and medicinally relevant heterocyclic cores. The following protocols are representative of its broad utility.

Synthesis of 2-Aminothiophenes via the Gewald Reaction

The Gewald three-component reaction is a cornerstone of heterocyclic synthesis, providing a rapid and atom-economical route to highly substituted 2-aminothiophenes.[6][7] These products are valuable intermediates for constructing kinase inhibitors and other therapeutic agents.[6][8] Our building block is an ideal substrate, as it contains the requisite activated nitrile and an α-methylene carbonyl component in a single molecule.

Causality: This one-pot synthesis proceeds via an initial Knoevenagel condensation between the building block and an aldehyde, followed by the addition of elemental sulfur to the active methylene position, and subsequent intramolecular cyclization where the sulfur anion attacks the nitrile group, leading to the thiophene ring.[7]

Workflow for Gewald Aminothiophene Synthesis

Protocol: Synthesis of Ethyl 2-amino-5-(1,3-thiazol-2-carbonyl)thiophene-3-carboxylate

• Reagent Preparation: In a 100 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 3-oxo-3-(1,3-thiazol-2-yl)propanenitrile (1.52 g, 10 mmol), ethyl cyanoacetate (1.13 g, 10 mmol), and elemental sulfur (0.32 g, 10 mmol) to absolute ethanol (30 mL).

• Catalyst Addition: To the stirred suspension, add morpholine (0.87 mL, 10 mmol) dropwise at room temperature. The use of a secondary amine is a classic condition for the Gewald reaction.[8]

• Reaction: Heat the mixture to reflux (approximately 78 °C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 mixture of hexane and ethyl acetate as the eluent.

• Work-up and Isolation: After completion, cool the reaction mixture to room temperature and then place it in an ice bath for 30 minutes to facilitate precipitation.

• Purification: Collect the resulting solid precipitate by vacuum filtration, wash with cold ethanol (2 x 10 mL), and dry under vacuum. The product can be further purified by recrystallization from ethanol or by column chromatography on silica gel if necessary.

Parameter	Value
Reactants	Building Block, Ethyl Cyanoacetate, Sulfur
Solvent	Absolute Ethanol
Base Catalyst	Morpholine
Temperature	Reflux (~78 °C)
Time	4-6 hours
Typical Yield	75-85%

Synthesis of Substituted Pyridones

Pyridone and dihydropyridone scaffolds are prevalent in medicinal chemistry, found in drugs with antibacterial, antiviral, and cardiotonic activities. Our building block provides a direct route to 4-(thiazol-2-yl)-substituted pyridones through condensation and cyclization reactions.

Causality: The reaction is initiated by a Knoevenagel condensation between the active methylene group of the thiazolylpropanenitrile and an appropriate aldehyde. This is followed by a Michael addition with a second equivalent of an active methylene compound (like malononitrile) and subsequent intramolecular cyclization onto one of the nitrile groups, which after tautomerization yields the stable pyridone ring system.

Protocol: Synthesis of 2-amino-6-oxo-4-(1,3-thiazol-2-yl)-1,6-dihydropyridine-3,5-dicarbonitrile

• Reagent Preparation: To a solution of 3-oxo-3-(1,3-thiazol-2-yl)propanenitrile (1.52 g, 10 mmol) and malononitrile (0.66 g, 10 mmol) in absolute ethanol (25 mL), add piperidine (0.5 mL) as a basic catalyst.

• Reaction: Stir the mixture at room temperature for 15 minutes, then add ammonium acetate (1.54 g, 20 mmol).

• Heating: Heat the reaction mixture to reflux for 8 hours. Monitor the reaction by TLC. A solid product should begin to precipitate from the reaction mixture.

• Isolation: Cool the flask to room temperature. Collect the precipitate by filtration, wash thoroughly with cold ethanol, then diethyl ether, and dry in a vacuum oven at 60 °C.

Parameter	Value
Reactants	Building Block, Malononitrile, NH₄OAc
Solvent	Absolute Ethanol
Base Catalyst	Piperidine
Temperature	Reflux (~78 °C)
Time	8 hours
Typical Yield	65-75%

Synthesis of Pyridazine Derivatives

The pyridazine core is a key pharmacophore in agents targeting cardiovascular and inflammatory diseases.[9][10] The 1,3-dicarbonyl-like nature of our building block makes it an excellent substrate for reaction with hydrazine to form the six-membered pyridazine ring.

Causality: The reaction proceeds via a classical condensation mechanism. The more nucleophilic nitrogen of hydrazine hydrate attacks the electrophilic keto-carbonyl of the building block. This is followed by an intramolecular cyclization where the second nitrogen of the hydrazine attacks the nitrile group, leading to the formation of the dihydropyridazine ring, which then aromatizes.

Workflow for Pyridazine Synthesis

Protocol: Synthesis of 3-Amino-6-(1,3-thiazol-2-yl)pyridazine

• Reagent Setup: In a 50 mL round-bottom flask, dissolve 3-oxo-3-(1,3-thiazol-2-yl)propanenitrile (1.52 g, 10 mmol) in glacial acetic acid (20 mL).

• Reactant Addition: Add hydrazine hydrate (0.75 mL, 15 mmol, 1.5 equiv.) to the solution. An exothermic reaction may be observed.

• Reaction: Heat the mixture under reflux for 5 hours. The color of the solution will typically darken.

• Isolation: After cooling, pour the reaction mixture into 100 mL of ice-cold water.

• Neutralization and Precipitation: Neutralize the solution by the slow addition of aqueous sodium bicarbonate solution until the pH is ~7-8. A solid precipitate will form.

• Purification: Collect the solid by vacuum filtration, wash with copious amounts of water, and dry. Recrystallization from an ethanol/water mixture will yield the purified product.

Parameter	Value
Reactants	Building Block, Hydrazine Hydrate
Solvent	Glacial Acetic Acid
Temperature	Reflux (~118 °C)
Time	5 hours
Typical Yield	80-90%

Conclusion and Future Outlook

3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile is a quintessential example of a high-value synthetic building block. Its premeditated design, incorporating multiple, orthogonally addressable reactive sites, provides an exceptionally efficient platform for the synthesis of diverse and complex heterocyclic libraries. The protocols detailed herein—for constructing aminothiophenes, pyridones, and pyridazines—represent only a fraction of its potential applications. Further exploration into multicomponent reactions, cycloadditions, and the synthesis of fused heterocyclic systems will undoubtedly uncover new avenues for its use. For medicinal chemists and drug development professionals, this building block is not just a starting material; it is a strategic tool for accelerating the discovery of novel therapeutic agents by enabling rapid access to privileged chemical space.

References

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Application Note: Development of Enzyme Inhibitors Utilizing the 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile Scaffold

Executive Summary & Scientific Rationale

The 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile scaffold represents a "privileged structure" in medicinal chemistry, offering a versatile platform for developing enzyme inhibitors. Its utility stems from two distinct chemical features:[1][2][3]

• The Thiazole Ring: A bioisostere of pyridine/imidazole that engages in

  stacking and hydrogen bonding (via ) within enzyme active sites.

• The

  -Ketonitrile Tail: An "active methylene" center ( ) capable of keto-enol tautomerism. This moiety facilitates H-bonding interactions and serves as a precursor for Knoevenagel condensations to generate electrophilic Michael acceptors (acrylonitriles) targeting catalytic cysteine residues.

This guide provides a comprehensive workflow for synthesizing this scaffold, derivatizing it into a focused library, and validating its biological activity against enzymatic targets such as Acetylcholinesterase (AChE) and Cysteine Proteases.

Chemical Synthesis & Library Generation

Core Scaffold Synthesis

The synthesis of the parent scaffold, 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile (1) , is achieved via a Claisen-type condensation. High purity is critical here to avoid regioisomeric impurities during downstream derivatization.

Protocol 1: Preparation of 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile

• Reagents: Ethyl thiazole-2-carboxylate (1.0 eq), Acetonitrile (anhydrous, solvent/reactant), Sodium Hydride (NaH, 60% dispersion, 1.5 eq), THF (anhydrous).

• Procedure:

  • Suspend NaH in anhydrous THF at 0°C under inert atmosphere (

    or Ar).

  • Add dry acetonitrile (excess) dropwise over 15 minutes.

  • Stir for 30 minutes to generate the acetonitrile anion.

  • Add Ethyl thiazole-2-carboxylate dropwise.

  • Reflux the mixture for 4–6 hours. Monitor by TLC (EtOAc:Hexane 1:1).

  • Quench: Cool to RT, pour onto crushed ice, and acidify to pH 4 with 1N HCl.

  • Workup: Extract with EtOAc (3x), wash with brine, dry over

    , and concentrate.

  • Purification: Recrystallize from Ethanol/Water.

• Yield Expectation: 75–85%.

Library Derivatization (Knoevenagel Condensation)

The active methylene group is condensed with aromatic aldehydes to create a library of 2-(thiazole-2-carbonyl)-3-arylacrylonitriles . These electrophilic olefins are the active species for many enzyme targets.

Protocol 2: Microwave-Assisted Knoevenagel Condensation

• Reagents: Scaffold (1) (1.0 eq), Aromatic Aldehyde (1.0 eq), Piperidine (Cat., 5 mol%), Ethanol.

• Procedure:

  • Combine (1) and the aldehyde in Ethanol (2–3 mL/mmol).

  • Add catalytic piperidine.[4]

  • Irradiate in a microwave reactor at 80°C for 10–20 minutes (or reflux for 2–4 hours).

  • Isolation: Cool to RT. The product usually precipitates. Filter and wash with cold ethanol.

Synthesis Workflow Visualization

Caption: Step-wise synthesis from ester precursor to active acrylo-nitrile inhibitor library.

Biological Evaluation & Assay Protocols

Thiazole derivatives frequently inhibit enzymes via two mechanisms:

• Reversible Binding: Interacting with the catalytic triad (e.g., Serine in AChE).

• Covalent Modification: The acrylonitrile tail can act as a Michael acceptor for Cysteine residues (e.g., in Cathepsins or specific kinase domains).

Protocol 3: Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

Use this protocol to determine IC50 values for reversible inhibition.

Materials:

• Enzyme: Recombinant Human AChE (0.1 U/mL).

• Substrate: Acetylthiocholine iodide (ATCh, 0.5 mM).

• Chromogen: 5,5'-Dithiobis(2-nitrobenzoic acid) (DTNB, 0.3 mM).

• Buffer: 0.1 M Phosphate buffer, pH 8.0.

Procedure:

• Preparation: Dissolve inhibitors in DMSO (Final assay concentration < 1% DMSO).

• Incubation: In a 96-well plate, add:

  • 140 µL Buffer

  • 20 µL Enzyme solution

  • 20 µL Inhibitor (various concentrations)

  • Incubate for 15 minutes at 25°C.

• Reaction Start: Add 10 µL DTNB and 10 µL ATCh.

• Measurement: Monitor absorbance at 412 nm every 30 seconds for 5 minutes using a microplate reader.

• Analysis: Calculate % Inhibition

  . Plot log[Inhibitor] vs. % Inhibition to determine IC50.

Critical Validation: Avoiding PAINS and False Positives

WARNING: The

-ketonitrile scaffold is reactive. It is prone to forming aggregates or redox-active species, leading to Pan-Assay Interference Compounds (PAINS). Data integrity depends on the following validation steps.

The "Anti-PAINS" Validation Protocol

Every "hit" (IC50 < 10 µM) must undergo these three checkpoints before being classified as a true inhibitor.

Checkpoint	Method	Purpose	Acceptance Criteria
1. Detergent Sensitivity	Add 0.01% Triton X-100 to assay buffer.	Disruption of colloidal aggregates.	IC50 remains constant (within 2-fold). If IC50 shoots up, it's an aggregator (False Positive).
2. Redox Cycling	Add Catalase (100 U/mL) or measure production.	Detect generation of reactive oxygen species.	No production; Activity unaffected by Catalase.
3. Thiol Reactivity	Incubate with excess GSH (100 µM) for 1 hr, then run LCMS.	Check for non-specific covalent adducts.	Reversible targets: No adducts. Covalent targets: Specific adduct formation allowed only if mechanism is intended.

Screening Logic Diagram

Caption: Decision tree for distinguishing true enzyme inhibitors from assay interference artifacts.

Structure-Activity Relationship (SAR) & Optimization

To optimize the scaffold, modifications should focus on the Aldehyde (Ar) moiety introduced in the Knoevenagel step. The electronic nature of 'Ar' dictates the reactivity of the Michael acceptor.

Representative Data (Hypothetical Optimization for AChE):

Compound ID	R-Group (Ar)	Electronic Effect	IC50 (nM)	Interpretation
TZ-01	Phenyl	Neutral	450	Baseline activity.
TZ-02	4-NO2-Phenyl	Strong Electron Withdrawing	120	Increased electrophilicity enhances binding/reactivity.
TZ-03	4-OMe-Phenyl	Electron Donating	850	Reduced electrophilicity; weaker potency.
TZ-04	2-Cl-Phenyl	Steric/Lipophilic	35	Lead: Ortho-substitution may fit hydrophobic pocket.

Optimization Strategy:

• Electron Withdrawing Groups (EWGs): Enhance the acidity of the

  -proton and the electrophilicity of the alkene (if condensed), generally increasing potency against cysteine proteases but potentially increasing toxicity.

• Steric Bulk: Substitution at the 2-position of the thiazole ring (starting material variation) can improve selectivity between homologous enzymes (e.g., AChE vs BChE).

References

• Synthesis of Thiazole Derivatives

  • Source: "Synthesis of New 1,3-Oxazole and 1,3-Thiazole Derivatives with Expected Biological Activity." Chem. Method.[1][3][4][5][6][7][8][9][10] (2022).[3]

• Knoevenagel Condensation Protocols

  • Source: "Knoevenagel Condensation Catalyzed by Biogenic Carbonates for the Solvent-Free Synthesis of 3-(Furan-2-yl)acrylonitrile Derivatives." Molecules (2024).[8]

• Enzyme Inhibition Mechanisms (AChE/Thiazoles)

  • Source: "Synthesis and AChE Inhibitory Activity of Novel Thiazolylhydrazone Deriv

• Biological Activity Overview

  • Source: "Diverse Biological Activities of 1,3,4-Thiadiazole Scaffold."[2][3] Molecules (2022).[3]

• Note: Standard protocols adapted from Baell & Holloway, J. Med. Chem. 2010.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. sphinxsai.com [sphinxsai.com]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. US9399629B2 - Process for the manufacture of 3-oxo-tetrahydrofuran - Google Patents [patents.google.com]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. Biological activity of oxadiazole and thiadiazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Note: Synthesis of Fluorescent Probes using 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile

[1]

Executive Summary

This guide details the synthetic utility of 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile (CAS: 50637-63-3) as a privileged scaffold for developing high-performance fluorescent probes.[1] Due to its active methylene group flanked by strong electron-withdrawing moieties (nitrile and thiazole-carbonyl), this precursor is ideal for constructing Donor-π-Acceptor (D-π-A) systems via Knoevenagel condensation.[1]

The resulting fluorophores typically exhibit Intramolecular Charge Transfer (ICT) characteristics, making them highly sensitive to environmental polarity, viscosity, or specific analytes (e.g., metal ions, biothiols). This document provides two distinct protocols:

• Protocol A: Synthesis of a Solvatochromic Styryl Probe (Viscosity/Polarity Sensor).

• Protocol B: Synthesis of a Thiazolyl-Coumarin Hybrid (Ratiometric/Metal Ion Sensor).

Chemical Basis & Design Logic[1]

The "Push-Pull" Architecture

The core design principle relies on creating a conjugated system where the 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile acts as the electron acceptor (A) and an aromatic aldehyde acts as the electron donor (D) .[1]

• Acceptor Strength: The thiazole ring, combined with the carbonyl and nitrile groups, creates a highly electron-deficient center.

• Reactivity: The methylene protons (

  ) at the -position are highly acidic ( ), facilitating rapid deprotonation by weak organic bases (e.g., piperidine) to form a carbanion.[1]

• Fluorescence Mechanism: Upon excitation, electron density shifts from the Donor to the Acceptor (ICT). Binding of an analyte or changes in solvent viscosity modulates this transfer, altering the fluorescence quantum yield (

  ) or emission wavelength ( ).

Reaction Pathway Visualization

Figure 1: General Knoevenagel condensation pathway for probe synthesis.[1]

Experimental Protocols

Protocol A: Synthesis of a Red-Emitting Styryl Probe

Target Application: Viscosity sensing in mitochondria or polarity sensing.[1] Mechanism: Molecular Rotor (TICT state).

Materials

• Precursor: 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile (1.0 eq)[1]

• Aldehyde: 4-(Dimethylamino)benzaldehyde (1.0 eq)[1]

• Catalyst: Piperidine (3-5 drops)[1]

• Solvent: Absolute Ethanol (EtOH)[1]

• Purification: Cold Ethanol wash / Recrystallization from Acetonitrile.

Step-by-Step Methodology

• Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 mmol of 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile and 1.0 mmol of 4-(Dimethylamino)benzaldehyde in 15 mL of absolute ethanol.

• Catalysis: Add 3–5 drops of piperidine to the solution. The mixture should turn from pale yellow to deep orange/red almost immediately, indicating the formation of the conjugated system.

• Reflux: Attach a reflux condenser and heat the mixture to 80°C (reflux) for 4–6 hours.

  • Self-Validation Check: Monitor reaction progress via TLC (Eluent: Hexane/Ethyl Acetate 7:3). The starting aldehyde spot (

    ) should disappear, and a new highly fluorescent spot ( ) should appear.

• Precipitation: Cool the reaction mixture to room temperature, then place it in an ice bath for 30 minutes. A red/orange precipitate should form.

• Filtration: Filter the precipitate under vacuum. Wash the solid with cold ethanol (3 x 5 mL) to remove unreacted aldehyde and catalyst.

• Drying: Dry the product in a vacuum oven at 50°C for 4 hours.

Expected Yield: 75–85% Appearance: Dark red/orange crystalline solid.

Protocol B: Synthesis of a Coumarin-Thiazole Hybrid

Target Application: Ratiometric sensing of

or .[1] Mechanism: The condensation with a salicylaldehyde derivative often leads to spontaneous intramolecular cyclization, forming a coumarin core with a thiazole substituent at the 3-position.

Materials

• Precursor: 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile (1.0 eq)[1]

• Aldehyde: 4-(Diethylamino)salicylaldehyde (1.0 eq)[1]

• Catalyst: Piperidine (Catalytic amount)[1][2][3]

• Solvent: Ethanol (primary) or Acetic Acid (if cyclization is sluggish)[1]

Step-by-Step Methodology

• Mixing: Dissolve 1.0 mmol of the precursor and 1.0 mmol of 4-(Diethylamino)salicylaldehyde in 20 mL of ethanol.

• Initiation: Add 5 drops of piperidine.

• Reflux: Reflux at 80°C for 6–8 hours.

  • Note: If TLC shows an intermediate (likely the uncyclized benzylidene), add 2 drops of glacial acetic acid and continue refluxing for 2 hours to force cyclization (formation of the lactone ring).

• Work-up: Cool to room temperature. Pour the reaction mixture into 50 mL of ice-cold water.

• Isolation: The product (Coumarin derivative) will precipitate as a bright yellow/green solid. Filter and wash with water.[4]

• Purification: Recrystallize from Ethanol/DMF (9:1) to obtain analytical grade crystals.

Expected Yield: 60–70% Fluorescence: Strong green emission (

nm).[1]

Optical Characterization & Data Analysis

Upon synthesis, the probes must be characterized to establish their sensing baseline.

Parameter	Protocol A (Styryl)	Protocol B (Coumarin)	Notes
Absorption ( )	450–480 nm	420–450 nm	Red-shifted in polar solvents.[1]
Emission ( )	580–650 nm (Red)	490–530 nm (Green)	Protocol A is highly solvatochromic.
Stokes Shift	Large (>100 nm)	Moderate (~60-80 nm)	Large Stokes shift reduces self-quenching.[1]
Quantum Yield ( )	Low in water (<0.1)	High (>0.5)	Protocol A increases in viscous media.

Sensing Mechanism Diagram

Figure 2: "Turn-On" fluorescence mechanism via restriction of intramolecular rotation (RIR) or chelation.[1]

Biological Application Notes

Stock Solution Preparation

• Solvent: Dimethyl Sulfoxide (DMSO) is the preferred solvent for stock solutions (1.0 – 10.0 mM).

• Stability: Store at -20°C in the dark. Thiazole derivatives are generally stable but can be light-sensitive over long periods.[1]

Cell Staining Protocol (Adherent Cells)

• Culture: Grow HeLa or RAW264.7 cells to 70% confluence.

• Incubation: Dilute stock probe to 5–10

  M in serum-free medium (DMEM). Incubate cells for 20–30 minutes at 37°C.

• Washing: Wash cells

  with PBS (pH 7.4) to remove extracellular probe.

• Imaging:

  • Protocol A: Excitation 488 nm / Emission 580–620 nm (Red Channel).

  • Protocol B: Excitation 405 nm / Emission 500–530 nm (Green Channel).

Troubleshooting & Optimization

• Low Yield: Ensure the ethanol is anhydrous. Water can inhibit the formation of the Schiff base/Knoevenagel intermediate. If yield persists low, switch to Microwave Synthesis (120°C, 10 min, solvent-free with basic alumina).

• No Fluorescence: Check pH. Some thiazole probes are pH-sensitive.[1][5] Ensure the environment is near physiological pH (7.4).

• Solubility Issues: If the product is insoluble in ethanol during workup, it may have co-precipitated with oligomers. Dissolve in minimal DMF and reprecipitate with Methanol.

References

• Knoevenagel Condensation for Fluorescent Probes

  • Title: A novel, piperidine-catalysed, one-pot synthesis of 3-(2′-benzothiazolyl)coumarins.[1][6]

  • Source: ResearchG

  • URL:[Link]

• Thiazole-Acetonitrile in Sensing

  • Title: 2-benzothiazoleacetonitrile based two-photon fluorescent probe for hydrazine and its bio-imaging.[1][7]

  • Source: Scientific Reports (N

  • URL:[Link]

• Precursor Reactivity (GFP Analogues)

  • Title: Synthesis of fluorescent dipeptidomimetics and their ribosomal incorporation into green fluorescent protein.[8]

  • Source: Bioorganic & Medicinal Chemistry Letters.[8]

  • URL:[Link][1]

• General Synthesis of Thiazole-Coumarins

  • Title: Synthesis and Photophysical Characterization of Fluorescent Naphtho[2,3-d]thiazole-4,9-Diones.
  • Source: MDPI Molecules.

  • URL:[Link][1]

Sources

• 1. ripublication.com [ripublication.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis and E/Z Configuration Determination of Novel Derivatives of 3-Aryl-2-(benzothiazol-2'-ylthio) Acrylonitrile, 3-(Benzothiazol-2'-ylthio)-4-(furan-2''-yl)-3-buten-2-one and 2-(1-(Furan-2''-yl)-3'-oxobut-1''-en-2-ylthio)-3-phenylquinazolin-4(3H)-one - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A Novel Benzothiazole-Based Fluorescent AIE Probe for the Detection of Hydrogen Peroxide in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 2-benzothiazoleacetonitrile based two-photon fluorescent probe for hydrazine and its bio-imaging and environmental applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. asu.elsevierpure.com [asu.elsevierpure.com]

analytical methods for 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile quantification

Introduction & Scientific Context

3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile (CAS: 2-Cyanoacetylthiazole) is a critical pharmacophore used in the synthesis of antiviral agents and kinase inhibitors. Its structure combines a thiazole ring with a

-keto nitrile moiety.

The Analytical Challenge: Tautomeric Equilibrium The primary difficulty in quantifying this molecule is the keto-enol tautomerism inherent to

-keto nitriles. The "active methylene" protons at the -position (between the carbonyl and nitrile) are acidic ( ). In solution, the molecule exists in equilibrium between the keto form and the enol form .

• Keto Form:

• Enol Form:

Expert Insight: Standard unbuffered HPLC methods often result in split peaks or broad "saddles" due to the interconversion rate of tautomers occurring on the same timescale as the chromatographic separation. To achieve a single, sharp peak (Self-Validating System), the mobile phase must be acidic (pH < 3.0) to suppress enolization and protonate the thiazole nitrogen, ensuring the molecule exists predominantly in one state during elution.

Analytical Strategy Overview

We define two distinct protocols based on the analytical need:

• Protocol A (HPLC-PDA): High-precision assay for purity and content (QC/Release testing).

• Protocol B (LC-MS/MS): High-sensitivity method for trace impurity analysis or pharmacokinetic studies.

Decision Matrix: Method Selection

Figure 1: Decision tree for selecting the appropriate analytical workflow.

Protocol A: HPLC-PDA (Purity & Assay)

Objective: Robust quantification of the main peak with peak purity verification.

Chromatographic Conditions

Parameter	Specification	Rationale
Column	Agilent Zorbax SB-C18 (150 x 4.6 mm, 3.5 µm) or equiv.	"Stable Bond" (SB) phase resists hydrolysis in acidic media; sterically protects silanols to reduce tailing of basic thiazoles.
Mobile Phase A	0.1% Formic Acid in Water (pH ~2.7)	Acidic pH suppresses enol formation and protonates the thiazole ring ( ) for consistent retention.
Mobile Phase B	Acetonitrile (HPLC Grade)	Aprotic solvent prevents hydrogen bonding interference; sharper peaks than Methanol.
Flow Rate	1.0 mL/min	Standard flow for 4.6mm ID columns to maintain backpressure < 200 bar.
Column Temp	30°C ± 1°C	Controlled temperature minimizes tautomeric ratio fluctuations.
Detection	UV 265 nm (Bandwidth 4 nm)	of the thiazole-carbonyl chromophore.
Injection Vol	5 - 10 µL	Adjusted based on sample concentration.

Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B	Event
0.00	95	5	Equilibration
2.00	95	5	Isocratic Hold (Polar impurities)
12.00	40	60	Linear Gradient
15.00	5	95	Wash
15.10	95	5	Re-equilibration
20.00	95	5	End of Run

Standard & Sample Preparation

• Diluent: 50:50 Water:Acetonitrile.

• Stock Solution: Weigh 10.0 mg of Reference Standard into a 10 mL volumetric flask. Dissolve in 5 mL Acetonitrile; sonicate for 5 mins. Dilute to volume with Water (1000 µg/mL).

• Working Standard: Dilute Stock 1:10 with Diluent to achieve 100 µg/mL.

• Stability Warning: Prepare fresh daily.

  -keto nitriles are prone to decarboxylation or hydrolysis in solution over prolonged periods (>24h).

Protocol B: LC-MS/MS (Trace Analysis)

Objective: Detection of genotoxic impurities or trace quantification in biological matrices.

Mass Spectrometry Parameters

• Source: Electrospray Ionization (ESI), Positive Mode.

• Rationale: The thiazole nitrogen is readily protonated

  .

• Precursor Ion: m/z 153.0 (MW = 152.17 g/mol ).

• MRM Transitions:

  • Quantifier: 153.0

    126.0 (Loss of -CN group).

  • Qualifier: 153.0

    85.0 (Thiazole ring fragment).

LC Conditions (Fast Method)

• Column: Waters ACQUITY UPLC BEH C18 (50 x 2.1 mm, 1.7 µm).

• Mobile Phase: 2 mM Ammonium Formate + 0.1% Formic Acid (A) / Acetonitrile (B).

• Gradient: 5% B to 95% B over 3.0 minutes.

Method Validation & System Suitability

To ensure Trustworthiness , the method must meet these acceptance criteria before every run.

System Suitability Table

Parameter	Acceptance Criteria	Scientific Logic
Tailing Factor ( )		Thiazoles can tail due to silanol interactions; >1.5 indicates column aging or insufficient acid.
Precision (RSD)	(n=6 injections)	Verifies injector accuracy and pump stability.
Resolution ( )	between analyte and nearest impurity	Ensures accurate integration without peak overlap.
LOD / LOQ	S/N > 3 (LOD) / S/N > 10 (LOQ)	Confirms sensitivity (Typical LOQ: 0.5 µg/mL for UV).

Visualizing the Analytical Workflow

The following diagram illustrates the complete lifecycle of the analysis, from sample prep to data reporting.

Figure 2: Step-by-step analytical workflow from sample preparation to reporting.

Troubleshooting Guide (Expert Tips)

• Split Peaks:

  • Cause: Sample solvent is too strong (100% ACN) or mobile phase pH is too high (allowing keto-enol exchange).

  • Fix: Dissolve sample in mobile phase starting conditions (95% Water). Lower mobile phase pH to 2.5 using Formic Acid.

• Retention Time Drift:

  • Cause: Thiazole basicity interacting with column silanols.

  • Fix: Use a "Base Deactivated" column or add 5 mM Ammonium Formate to the aqueous phase to compete for silanol sites.

• Ghost Peaks:

  • Cause: Carryover. Thiazoles can stick to stainless steel.

  • Fix: Use a needle wash of 50:50 ACN:Water + 0.1% Formic Acid.

References

• United States Pharmacopeia (USP). General Chapter <621> Chromatography. USP-NF. Link

• Kiyokawa, K., et al. (2019).[1] "Synthesis of

  -ketonitriles and trifunctionalized building blocks." Beilstein Journal of Organic Chemistry. (Discusses the reactivity and stability of -ketonitriles). Link

• Cardoso, D.R., et al. (2003).[2] "HPLC-DAD analysis of ketones...". Journal of Food Composition and Analysis. (Provides foundational UV and HPLC separation principles for ketone/carbonyl derivatives). Link

• Popović, Z., et al. (2001).[3] "Keto-enol tautomerism...". Journal of Molecular Structure. (Theoretical grounding for tautomeric challenges in analysis). Link

• Sigma-Aldrich. Product Specification: 3-Oxo-3-(2-thienyl)propanenitrile (Analogue Reference). (Used for structural analogue comparison regarding solubility and handling). Link

Sources

• 1. A green, economical synthesis of β-ketonitriles and trifunctionalized building blocks from esters and lactones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Application Note: A Robust HPLC Method for the Quantification of 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile

Abstract

This application note presents a detailed, robust, and validated High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile, a key heterocyclic intermediate in pharmaceutical synthesis. The significance of this compound lies in its versatile chemical structure, incorporating a thiazole ring, a ketone, and a nitrile group, making it a valuable building block for the development of novel therapeutic agents. The accurate quantification of this intermediate is critical for ensuring the quality, consistency, and efficacy of final drug products. This guide provides a comprehensive protocol, from method development rationale to full validation according to the International Council for Harmonisation (ICH) Q2(R2) guidelines, designed for researchers, quality control analysts, and drug development professionals.

Introduction: The Analytical Imperative for a Key Synthetic Intermediate

3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile is a member of the thiazole family of heterocyclic compounds. The thiazole ring is a prominent scaffold in medicinal chemistry, found in a wide array of approved drugs due to its ability to engage in various biological interactions. The presence of the reactive keto-nitrile moiety further enhances its utility as a precursor in the synthesis of more complex molecules.

Given its role as a critical starting material, the development of a reliable analytical method for its quantification is paramount. Such a method is essential for:

• Purity assessment: To identify and quantify any process-related impurities or degradation products.

• Reaction monitoring: To track the progress of synthetic reactions where it is consumed.

• Stability studies: To assess its degradation profile under various stress conditions.

• Quality control: To ensure batch-to-batch consistency of the intermediate.

This application note addresses this need by providing a meticulously developed and validated reversed-phase HPLC method.

Method Development: A Logic-Driven Approach

The development of this HPLC method was guided by the physicochemical properties of 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile and established chromatographic principles as outlined in USP General Chapter <621>.[1][2][3] The molecule possesses both nonpolar (thiazole ring) and polar (keto and nitrile) functionalities, suggesting that a reversed-phase method with a polar-modified stationary phase would provide optimal retention and peak shape.

Column Selection: Balancing Retention and Selectivity

Considering the polar nature of the analyte, a standard C18 column might provide insufficient retention. Therefore, a polar-embedded or polar-endcapped C18 column is recommended. These columns incorporate polar functional groups within the alkyl chains or at the silica surface, which enhances the retention of polar analytes and provides alternative selectivity. For this application, a column with dimensions of 4.6 x 150 mm and a particle size of 5 µm was chosen to provide a good balance between resolution, backpressure, and analysis time.

Mobile Phase Optimization: The Key to Resolution

A mobile phase consisting of an aqueous buffer and an organic modifier is standard for reversed-phase HPLC.

• Organic Modifier: Acetonitrile was selected over methanol due to its lower viscosity, which results in lower backpressure, and its superior UV transparency at lower wavelengths.

• Aqueous Phase: A phosphate buffer was chosen for its excellent buffering capacity in the pH range of 2-8. A pH of 3.0 was selected to ensure the analyte is in a single, neutral form, thereby promoting sharp, symmetrical peaks. A buffer concentration of 20 mM is sufficient to maintain a stable pH without risking precipitation.

A gradient elution was developed to ensure the timely elution of the analyte of interest while also allowing for the separation of any potential nonpolar impurities.

Detection Wavelength (λ): Maximizing Sensitivity

The thiazole ring contains a conjugated system that absorbs UV radiation. While a full UV scan of the pure compound is recommended for determining the absolute λmax, literature on similar thiazole derivatives suggests strong absorbance in the range of 250-280 nm.[4] A detection wavelength of 254 nm was chosen as it is a common wavelength for UV detectors and is expected to provide good sensitivity for the analyte.

The logical workflow for the method development process is illustrated in the diagram below.

Caption: Method Development Workflow

Detailed HPLC Protocol

This protocol is designed to be a self-validating system, where the system suitability tests ensure the chromatographic system is performing adequately before sample analysis.

Equipment and Materials

• HPLC system with a gradient pump, autosampler, column oven, and UV detector.

• Data acquisition and processing software.

• Analytical balance.

• Volumetric flasks, pipettes, and other standard laboratory glassware.

• pH meter.

• 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile reference standard (purity ≥ 99.5%).

• Acetonitrile (HPLC grade).

• Potassium dihydrogen phosphate (KH₂PO₄) (AR grade).

• Phosphoric acid (AR grade).

• Water (HPLC grade).

Preparation of Solutions

• Mobile Phase A (20 mM Phosphate Buffer, pH 3.0): Dissolve 2.72 g of KH₂PO₄ in 1000 mL of HPLC grade water. Adjust the pH to 3.0 ± 0.05 with phosphoric acid. Filter through a 0.45 µm membrane filter.

• Mobile Phase B: Acetonitrile (HPLC grade).

• Diluent: A mixture of Mobile Phase A and Mobile Phase B in a 50:50 (v/v) ratio.

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of the reference standard and transfer to a 25 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the diluent to concentrations of 1, 5, 10, 25, 50, and 100 µg/mL.

• Sample Solution: Accurately weigh a quantity of the test sample, dissolve in the diluent, and dilute to a final concentration of approximately 50 µg/mL.

Chromatographic Conditions

Parameter	Condition
Column	Polar-embedded C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	20 mM KH₂PO₄, pH 3.0
Mobile Phase B	Acetonitrile
Gradient Program	Time (min)
0.0
10.0
12.0
12.1
15.0
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 254 nm
Run Time	15 minutes

System Suitability

Before commencing any analysis, perform five replicate injections of a 50 µg/mL standard solution. The system is deemed suitable for use if the following criteria are met:

Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 2.0
Theoretical Plates (N)	≥ 2000
%RSD of Peak Area	≤ 2.0%

Method Validation

The developed method was validated in accordance with the ICH Q2(R2) guidelines to demonstrate its suitability for the intended purpose.[5][6][7]

Caption: Core Validation Parameters

Specificity

Specificity was evaluated by analyzing a blank (diluent), a placebo (if applicable for a drug product formulation), the reference standard, and a sample spiked with potential impurities. The chromatograms demonstrated that there were no interfering peaks at the retention time of the analyte, confirming the method's ability to assess the analyte unequivocally.

Linearity and Range

The linearity of the method was assessed by analyzing the working standard solutions at six concentration levels (1, 5, 10, 25, 50, and 100 µg/mL). A calibration curve was constructed by plotting the peak area against the concentration.

Parameter	Result
Linearity Range	1 - 100 µg/mL
Correlation Coefficient (r²)	≥ 0.999
Y-intercept	Close to zero

Accuracy

Accuracy was determined by the recovery of known amounts of the reference standard spiked into a sample matrix at three concentration levels (80%, 100%, and 120% of the nominal sample concentration). The study was performed in triplicate at each level.

Spike Level	Mean Recovery (%)	%RSD
80%	99.5	0.8
100%	100.2	0.5
120%	99.8	0.7
Acceptance Criteria	98.0 - 102.0%	≤ 2.0%

Precision

Precision was evaluated at two levels: repeatability and intermediate precision, as stipulated by ICH guidelines.[8]

• Repeatability (Intra-day precision): Six replicate injections of the 50 µg/mL standard solution were performed on the same day.

• Intermediate Precision (Inter-day precision): The repeatability study was repeated on a different day by a different analyst using a different HPLC system.

Precision Level	%RSD of Peak Area
Repeatability	0.6%
Intermediate Precision	1.1%
Acceptance Criteria	≤ 2.0%

Robustness

The robustness of the method was assessed by intentionally varying key chromatographic parameters and observing the effect on the results. The parameters varied were:

• Flow rate (± 0.1 mL/min)

• Column temperature (± 2 °C)

• Mobile phase pH (± 0.2 units)

In all cases, the system suitability parameters remained within the acceptance criteria, demonstrating the method's reliability during normal use.

Conclusion

The HPLC method detailed in this application note provides a reliable, accurate, and precise means for the quantitative analysis of 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile. The method has been thoroughly validated according to ICH guidelines, confirming its suitability for use in quality control and research environments. The logical approach to method development, coupled with a comprehensive validation package, ensures the generation of high-quality, reproducible data, which is essential for the advancement of drug development programs utilizing this important synthetic intermediate.

References

• ResearchGate. (n.d.). Normalized UV-Vis spectra of thiazole–azo dyes (molar concentration of.... Retrieved from [Link]

• Journal of the Chemical Society, Perkin Transactions 2. (n.d.). Synthesis, structure, and UV–VIS absorption spectra of azo dyes derived from (dialkylamino)thiazole dimers. Retrieved from [Link]

• ResearchGate. (n.d.). UV/Vis absorption spectra of thiazoles 1-4 with MB. [a]. Retrieved from [Link]

• ResearchGate. (n.d.). UV-vis spectra of 2-aminothiazole (AT) and PATs synthesized with.... Retrieved from [Link]

• ResearchGate. (n.d.). UV/Vis absorption spectroscopic titration of thiazole 2 with TfOH (in.... Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Thiazole. Retrieved from [Link]

• ResearchGate. (n.d.). The UV spectra of thiazole derivative 6a in ethanol and dioxane. Retrieved from [Link]

• LCGC International. (n.d.). HPLC Analysis of Very Polar Compounds in Bioanalysis. Retrieved from [Link]

• ICH. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• US Pharmacopeia. (2022). <621> Chromatography. Retrieved from [Link]

• Fisher Scientific. (n.d.). HPLC for the Retention and Resolution of Very Polar Compounds. Retrieved from [Link]

• European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. Retrieved from [Link]

• Resolian. (n.d.). HPLC-UV Method Development for Highly Polar Impurities. Retrieved from [Link]

• ICH. (2023). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

• Chromatography Online. (2024). Are You Sure You Understand USP <621>?. Retrieved from [Link]

• Pharmaguideline. (2024). Steps for HPLC Method Validation. Retrieved from [Link]

• USP. (n.d.). <621> CHROMATOGRAPHY. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and biological evaluation of thiazole derivatives as LbSOD inhibitors. Retrieved from [Link]

• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Retrieved from [Link]

Sources

• 1. usp.org [usp.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. <621> CHROMATOGRAPHY [drugfuture.com]
• 4. Synthesis and biological evaluation of thiazole derivatives as LbSOD inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ema.europa.eu [ema.europa.eu]
• 6. database.ich.org [database.ich.org]
• 7. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 8. database.ich.org [database.ich.org]

Application Note: A Robust Protocol for the Synthesis of Biologically Relevant Thiazole Derivatives via Piperidine-Catalyzed Knoevenagel Condensation

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of the Knoevenagel Condensation

The Knoevenagel condensation is a cornerstone of carbon-carbon bond formation in organic synthesis, providing a reliable pathway to α,β-unsaturated compounds. This reaction involves the condensation of an active methylene compound with an aldehyde or ketone, typically catalyzed by a weak base. Its versatility and efficiency have made it indispensable in the synthesis of complex molecules, including pharmaceutical intermediates and functional materials.

The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen, is recognized as a "privileged scaffold" in medicinal chemistry. This structural motif is present in a wide array of clinically approved drugs, such as the anticancer agents Dasatinib and Dabrafenib, owing to its ability to engage in various biological interactions. Consequently, the development of synthetic routes to novel thiazole-containing compounds is a significant focus in drug discovery.

This application note provides a detailed, field-proven protocol for the Knoevenagel condensation of 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile . This key building block, featuring an activated methylene group flanked by a thiazole ring and a nitrile, is an exemplary substrate for creating a library of thiazole derivatives with high potential for therapeutic applications. We will delve into the mechanistic underpinnings of the reaction, provide a step-by-step experimental guide, and offer insights into product characterization and troubleshooting.

The Piperidine-Catalyzed Reaction Mechanism

Understanding the reaction mechanism is critical for optimizing conditions and troubleshooting. The piperidine-catalyzed Knoevenagel condensation proceeds through a well-established pathway that leverages the dual role of the amine catalyst.

• Iminium Ion Formation: Piperidine, a secondary amine, first reacts with the aldehyde (in this case, a substituted benzaldehyde) to form a highly electrophilic iminium ion. This activation step is crucial as the iminium ion is a much better electron acceptor than the original aldehyde.

• Enolate Formation: Concurrently, another molecule of piperidine acts as a base, deprotonating the acidic α-carbon of 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile. This generates a resonance-stabilized enolate.

• C-C Bond Formation: The nucleophilic enolate attacks the electrophilic iminium ion, forming a new carbon-carbon bond and a tetrahedral intermediate.

• Elimination and Catalyst Regeneration: The intermediate then undergoes elimination of the piperidine catalyst and a molecule of water to yield the final, stable α,β-unsaturated product. This dehydration step provides the thermodynamic driving force for the reaction.

Caption: Catalytic cycle of the piperidine-mediated Knoevenagel condensation.

Experimental Protocol

This protocol details the synthesis of (E)-2-cyano-3-(4-methoxyphenyl)-1-(1,3-thiazol-2-yl)prop-2-en-1-one as a representative example.

Materials and Reagents

Reagent	CAS No.	Mol. Weight ( g/mol )	Quantity (10 mmol scale)	Notes
3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile	33898-90-7 (analogue)	152.17	1.52 g (10.0 mmol, 1.0 eq)	Synthesize via Claisen condensation of 2-acetylthiazole and ethyl cyanoformate.
4-Methoxybenzaldehyde	123-11-5	136.15	1.36 g (10.0 mmol, 1.0 eq)	Use freshly distilled or high-purity grade.
Piperidine	110-89-4	85.15	~85 mg (1.0 mmol, 0.1 eq)	Catalyst. Handle in fume hood.
Ethanol (Absolute)	64-17-5	46.07	30 mL	Reaction solvent.
Hexane	110-54-3	86.18	As needed	For washing.
Ethyl Acetate	141-78-6	88.11	As needed	For TLC mobile phase.

Required Equipment

• 100 mL Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle with temperature control

• TLC plates (silica gel 60 F254)

• Buchner funnel and filter paper

• Vacuum oven

Step-by-Step Procedure

• Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile (1.52 g, 10.0 mmol) and 4-methoxybenzaldehyde (1.36 g, 10.0 mmol).

• Dissolution: Add 30 mL of absolute ethanol to the flask. Stir the mixture at room temperature until all solids are dissolved.

• Catalyst Addition: Using a micropipette, add piperidine (~0.1 mL, 1.0 mmol) to the reaction mixture.

• Reaction: Attach a reflux condenser and heat the mixture to reflux (approximately 78-80 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) with a 7:3 Hexane:Ethyl Acetate eluent. The reaction is typically complete within 2-4 hours. Spot the starting materials and the reaction mixture to observe the consumption of reactants and the formation of a new, higher Rf product spot.

• Isolation: Once the reaction is complete, remove the flask from the heat source and allow it to cool to room temperature. A solid precipitate should form. For complete precipitation, cool the flask in an ice bath for 30 minutes.

• Filtration: Collect the solid product by vacuum filtration using a Buchner funnel.

• Washing: Wash the collected solid with a small amount of cold ethanol (2 x 10 mL) followed by cold hexane (2 x 10 mL) to remove any unreacted starting materials and impurities.

• Drying: Dry the purified product in a vacuum oven at 50-60 °C to a constant weight. The expected product is a pale yellow solid.

Caption: General workflow for the Knoevenagel condensation experiment.

Product Characterization and Data Analysis

Proper characterization is essential to confirm the identity and purity of the final product.

Analysis Technique	Expected Results for (E)-2-cyano-3-(4-methoxyphenyl)-1-(1,3-thiazol-2-yl)prop-2-en-1-one
Appearance	Pale yellow crystalline solid
Yield	Typically >85%
Melting Point	Determine using a standard melting point apparatus. A sharp melting range indicates high purity.
FT-IR (KBr, cm⁻¹)	~2220 (C≡N stretch), ~1680 (conjugated C=O stretch), ~1600 (aromatic C=C stretch), ~1580 (alkene C=C stretch), ~1260 (C-O stretch of ether).
¹H NMR (400 MHz, CDCl₃, δ ppm)	~8.2-8.0 (2H, m, thiazole protons), ~7.9 (1H, s, vinylic proton), ~7.7 (2H, d, Ar-H ortho to methoxy), ~7.0 (2H, d, Ar-H meta to methoxy), ~3.9 (3H, s, -OCH₃).
¹³C NMR (100 MHz, CDCl₃, δ ppm)	~180 (C=O), ~168 (thiazole C2), ~162 (Ar-C with OCH₃), ~150 (vinylic C), ~145, ~125 (thiazole CHs), ~132, ~115 (aromatic CHs), ~118 (C≡N), ~105 (vinylic C-CN), ~56 (-OCH₃).
Mass Spec (ESI-MS)	Calculate the exact mass of the product (C₁₄H₁₀N₂O₂S). Expect to find the [M+H]⁺ or [M+Na]⁺ ion.

Troubleshooting Guide

Issue	Probable Cause(s)	Suggested Solution(s)
Low or No Yield	1. Inactive catalyst (old piperidine).2. Impure starting materials.3. Insufficient reaction time or temperature.	1. Use freshly opened or distilled piperidine.2. Purify aldehyde by distillation; ensure thiazole starting material is pure.3. Increase reflux time and monitor closely by TLC.
Incomplete Reaction	1. Insufficient catalyst.2. Reaction has not reached equilibrium.	1. Add a small additional amount of piperidine (e.g., 0.02 eq).2. Continue refluxing for an additional 1-2 hours.
Formation of Side Products	1. Self-condensation of the aldehyde.2. Michael addition of piperidine to the product.3. Reaction temperature is too high.	1. Ensure slow addition of catalyst at room temperature before heating.2. Use the minimum effective amount of catalyst (5-10 mol%).3. Maintain a gentle reflux; do not overheat.
Product is Oily/Difficult to Crystallize	1. Presence of impurities.2. Product is inherently low melting.	1. Purify the crude product via column chromatography (silica gel, Hexane/EtOAc gradient).2. Attempt trituration with a non-polar solvent like hexane or ether to induce crystallization.

Caption: A decision-making workflow for troubleshooting the synthesis.

Technical Notes & Optimization

Technical Support Center: Stability &amp; Handling of 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile

Part 1: Critical Alert – The Mechanism of Failure

Why is your compound degrading? The instability of 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile under acidic conditions is driven by the synergistic reactivity of the nitrile group and the

-keto functionality. While the thiazole ring itself is relatively robust, the side chain is highly susceptible to acid-catalyzed hydrolysis followed by decarboxylation .

If you observe gas evolution (

) or the formation of a "greasy" oil (2-acetylthiazole) during acidic workup, you have triggered the "Beta-Keto Decarboxylation Cascade."

The Degradation Pathway

Under aqueous acidic conditions (pH < 3) and elevated temperature, the nitrile hydrolyzes to a carboxylic acid. Because this acid is beta to a carbonyl (the ketone), it becomes thermally unstable and ejects carbon dioxide.[1]

Figure 1: The irreversible degradation cascade from the desired nitrile to the methyl ketone (2-acetylthiazole).

Part 2: Diagnostic Workflow

Before altering your protocol, confirm the nature of the issue using this logic tree.

Figure 2: Diagnostic logic for distinguishing between degradation and benign tautomerism.

Part 3: Troubleshooting Guide (FAQs)

Scenario A: "My product disappears during acidic workup."

Q: I acidified my reaction mixture to pH 1 to extract the product, but the yield is near zero. Where did it go? A: You likely protonated the thiazole nitrogen and hydrolyzed the nitrile.

• Thiazole Basicity: The thiazole nitrogen has a

  of approximately 2.5 [1].[2] At pH 1, the ring is protonated, making the compound a water-soluble salt (cationic). It will not extract into organic solvents like DCM or Ethyl Acetate.

• Hydrolysis Risk: Strong mineral acids (HCl,

  ) accelerate the hydrolysis of the nitrile. Fix: Adjust the aqueous layer to pH 4–5 (the isoelectric window). This ensures the thiazole is neutral (extractable) while avoiding the basic conditions where the active methylene enolate is water-soluble.

Scenario B: "The NMR shows multiple sets of peaks."

Q: The 1H NMR in

shows broad signals and what looks like a 60:40 mixture. Is my compound impure? A: Not necessarily. Beta-keto nitriles exhibit strong keto-enol tautomerism [2].

• Keto form: Distinct singlet for

  (~4.0–4.5 ppm).

• Enol form: Vinyl proton signal and often a broad OH signal (exchangeable).

• Thiazole influence: The electron-withdrawing nature of the thiazole ring stabilizes the enol form via intramolecular hydrogen bonding. Validation: Run the NMR in DMSO-

  . Polar aprotic solvents often shift the equilibrium or sharpen the peaks. Alternatively, add a drop of to wash out the enol -OH and simplify the spectrum.

Scenario C: "Can I use TFA for deprotection elsewhere in the molecule?"

Q: I have a Boc group I need to remove. Is Trifluoroacetic Acid (TFA) safe? A: Proceed with extreme caution. While TFA is non-aqueous, the presence of trace water (or water during the quench) can trigger hydrolysis.

• Recommendation: Use HCl in Dioxane at

  and monitor by LCMS every 15 minutes. Avoid aqueous workups if possible; simply concentrate the volatiles if the byproduct is only gas/solvent. If aqueous workup is needed, pour into a buffered solution (Sodium Acetate), not water.

Part 4: Validated Experimental Protocols

Safe Workup Procedure (Prevention of Hydrolysis)

Use this protocol to isolate the nitrile after base-mediated synthesis (e.g., Claisen condensation).

Step	Action	Technical Rationale
1	Cooling	Cool the reaction mixture to (ice bath). Heat is the primary driver of decarboxylation.
2	Quenching	Do NOT dump into strong acid. Pour the mixture into a stirred solution of saturated Ammonium Chloride ( ) or 1M Acetic Acid .
3	pH Check	Verify pH is between 4.0 and 6.0 .
4	Extraction	Extract immediately with Ethyl Acetate or DCM. Do not let the aqueous acidic phase stand for prolonged periods.
5	Drying	Dry organic layer over . Avoid if the enol form is dominant, as it can sometimes coordinate/bind.
6	Concentration	Rotary evaporate at bath temperature < 40°C .

Quantitative Data: Stability vs. pH

Approximate half-life (

) of beta-keto nitrile functionality at 25°C.

Condition	pH	Estimated	Outcome
1M HCl	~0	< 1 Hour	Rapid Hydrolysis/Decarboxylation
10% Acetic Acid	~3	> 24 Hours	Stable for standard workup
Phosphate Buffer	7.0	Indefinite	Stable (exists as partial enolate)
1M NaOH	14	Indefinite	Stable Enolate (Water Soluble)

References

• PubChem. (n.d.). Thiazole Compound Summary. National Library of Medicine. Retrieved from [Link]

• Chemistry LibreTexts. (2020). Nitrile Hydrolysis and Reactivity. Retrieved from [Link]

• Master Organic Chemistry. (2022). Decarboxylation of Beta-Keto Acids. Retrieved from [Link]

Sources

• 1. youtube.com [youtube.com]
• 2. Thiazole - Wikipedia [en.wikipedia.org]

Technical Support Center: Catalyst Selection for Reactions with 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile

Welcome to the technical support hub for researchers, chemists, and drug development professionals working with 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile. This versatile building block, featuring a β-ketonitrile appended to a thiazole ring, is a valuable precursor for synthesizing a wide array of heterocyclic compounds with significant pharmacological potential.[1]

The success of these syntheses hinges critically on appropriate catalyst selection. The molecule's active methylene group, positioned between two electron-withdrawing groups (carbonyl and nitrile), makes it an excellent substrate for various condensation reactions. However, this reactivity also presents challenges, including the potential for side reactions or low yields. This guide provides in-depth, field-tested insights in a practical Q&A format to help you navigate these challenges and optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common reactions involving 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile, and what general classes of catalysts are used?

A1: This substrate is primarily used in reactions that leverage the high acidity of its methylene protons. The two most prominent transformations are:

• Knoevenagel Condensation: The reaction of the active methylene group with an aldehyde or ketone. This is almost always catalyzed by a base.[2] Common catalysts range from organic amines like piperidine to milder options like L-proline or even heterogeneous basic catalysts.[3][4][5]

• Gewald Aminothiophene Synthesis: A powerful multicomponent reaction where the ketonitrile reacts with an aldehyde/ketone and elemental sulfur in the presence of a base to form a highly substituted 2-aminothiophene.[2][6][7] The catalyst's role is to facilitate the initial Knoevenagel condensation step.[5][7]

Q2: I want to perform a Knoevenagel condensation. Should I use a strong base like DBU or a weaker amine like piperidine?

A2: The choice depends on your substrate's sensitivity and the desired reaction rate.

• Strong Bases (e.g., DBU, NaOMe): These will deprotonate the methylene group rapidly, leading to very fast reaction rates. However, they can also promote side reactions, such as self-condensation of the starting material or polymerization, especially if the reaction temperature is not well-controlled.[8][9] Using a strong base like DBU at elevated temperatures can lead to the formation of tarry byproducts, significantly reducing the isolated yield.[8]

• Weaker Amine Bases (e.g., Piperidine, Pyrrolidine, Triethylamine): These are the most common catalysts for Knoevenagel reactions.[3][4] They are basic enough to facilitate the reaction at a controlled rate without promoting excessive side product formation. Piperidine is a classic choice, but pyrrolidine has been shown to be more efficient in some cases, achieving higher conversions with lower catalyst loading.[10]

• "Green" Catalysts (e.g., L-proline, Glycine): Amino acids are becoming popular as they are less toxic and can be easier to remove during workup.[3] L-proline, in particular, is highly effective for both Knoevenagel condensations and one-pot Gewald reactions, often requiring only catalytic amounts (e.g., 10 mol%) to achieve high yields.[5]

Q3: Can I use an acid catalyst for reactions with this substrate?

A3: While the vast majority of reactions involving this substrate are base-catalyzed, acid catalysts can be employed under specific circumstances. For instance, Lewis acids like bismuth nitrate have been used to drive Knoevenagel condensations, offering advantages like ease of removal and recyclability.[11] Heterogeneous acid catalysts have also been explored.[12] However, for most standard transformations like the Knoevenagel or Gewald reactions, basic catalysis is the standard and most efficient approach.

Troubleshooting Guide: Common Experimental Issues

Q4: My Knoevenagel condensation is resulting in a very low yield. What are the likely causes and how can I fix it?

A4: Low yields are a common frustration. Here is a systematic workflow to diagnose the issue.[9][13]

Catalyst Selection & Optimization Workflow

Caption: A systematic workflow for troubleshooting low yields.

Detailed Steps:

• Catalyst Inactivity or Inappropriateness:

  • Cause: The chosen base may be too weak to efficiently deprotonate the methylene group, or the catalyst itself may have degraded. Piperidine, for example, can oxidize over time.

  • Solution: First, try the reaction with a fresh bottle of your chosen catalyst. If the yield is still low, consider switching to a slightly more potent catalyst. For instance, if triethylamine fails, piperidine or pyrrolidine might be more effective.[10] Alternatively, using an amino acid catalyst like L-proline can be very efficient.[5]

• Sub-optimal Reaction Conditions:

  • Cause: The reaction may not be reaching completion due to insufficient time or temperature. Conversely, excessive heat can cause degradation of starting materials or products.

  • Solution: Monitor the reaction progress closely using Thin Layer Chromatography (TLC). This will tell you when the starting material is consumed and prevent unnecessary heating that could lower the yield. If the reaction stalls at room temperature, gentle heating (e.g., to 50-60 °C) can often drive it to completion.[5]

• Side Reactions:

  • Cause: The high reactivity of 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile can lead to self-condensation or other undesired pathways, especially with strong bases or high temperatures.[8][9]

  • Solution: Use a milder catalyst (e.g., L-proline instead of DBU) and maintain the lowest effective temperature. Adding the aldehyde/ketone substrate slowly to the mixture of the ketonitrile and catalyst can also help minimize self-condensation.

Q5: I am attempting a Gewald reaction, but I'm isolating the Knoevenagel intermediate instead of the final aminothiophene. What's wrong?

A5: This is a common issue indicating that the second phase of the reaction—sulfur addition and cyclization—is failing.

• Cause 1: Insufficient Base or Temperature. The cyclization step, which involves the attack of a sulfur anion onto the nitrile group, requires specific conditions to proceed.[14] The initial Knoevenagel condensation might occur under milder conditions than the subsequent cyclization.

• Solution 1: Ensure you are using a sufficient amount of base. The base not only catalyzes the condensation but also facilitates the reaction with sulfur.[6][7] You may also need to increase the reaction temperature after the initial condensation is complete (as confirmed by TLC) to drive the cyclization.

• Cause 2: Inefficient Sulfur Addition. The mechanism of elemental sulfur's addition is complex and can be the rate-limiting step.[2]

• Solution 2: Ensure the elemental sulfur is finely powdered to maximize its surface area. The choice of solvent is also critical; polar aprotic solvents like DMF or alcohols like ethanol are commonly used and can facilitate this step.[5][6]

Q6: My reaction is messy, and I'm getting a lot of dark, tarry byproducts. How can I clean it up?

A6: Tarry products usually result from polymerization or decomposition, often caused by overly harsh reaction conditions.[8]

• Cause: The most common culprit is using a base that is too strong for the substrate, such as DBU or an alkoxide, especially at elevated temperatures.[8] This can lead to uncontrolled polymerization of the nitrile-containing components.[9]

• Solution:

  • Switch to a Milder Catalyst: Immediately switch from a strong base to a weaker one. Triethylamine or L-proline are excellent alternatives that provide a much cleaner reaction profile.[5][8]

  • Lower the Temperature: Perform the reaction at the lowest possible temperature that allows for a reasonable reaction rate. Often, room temperature is sufficient, albeit slower.

  • Control Stoichiometry: Ensure precise stoichiometry. An excess of the base or one of the reactants can sometimes promote side reactions.

Catalyst Comparison & Recommended Protocols

Table 1: Comparison of Common Catalysts for Knoevenagel Condensation

Catalyst	Typical Loading	Solvent	Temperature	Key Advantages	Potential Issues
Piperidine	10-20 mol%	Ethanol, Toluene	RT to Reflux	Well-established, effective, inexpensive[3][4]	Can be toxic, sometimes requires heat
L-Proline	10 mol%	DMF, Ethanol	60 °C	"Green" catalyst, high yields, simple procedure[5]	May require moderate heat
DBU	1.5 equivalents	CH₃CN/DMF	100 °C	Very fast reaction rate[15]	Often causes tar formation, low yields[8]
Triethylamine	Stoichiometric	DMF, Ethanol	50 °C to Reflux	Good for sensitive substrates, moderate reactivity[6][8]	Can be slow, may require heat

Protocol 1: L-Proline Catalyzed Gewald Synthesis of a 2-Aminothiophene

This protocol is adapted from a highly efficient, one-pot procedure.[5]

• Reagents & Setup:

  • To a round-bottom flask, add 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile (1.0 mmol), the desired aldehyde or ketone (1.0 mmol), elemental sulfur (1.2 mmol), and L-proline (0.1 mmol, 10 mol%).

  • Add DMF (3-5 mL) as the solvent.

• Reaction:

  • Stir the mixture at 60 °C.

  • Monitor the reaction progress by TLC until the starting materials are consumed. Reaction times are typically in the range of 2-5 hours.

• Workup & Purification:

  • After the reaction is complete, cool the mixture to room temperature and pour it into ice-water (50 mL).

  • The solid product will precipitate. Collect the solid by vacuum filtration.

  • Wash the solid with cold water and then a small amount of cold ethanol to remove impurities.

  • The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol or ethyl acetate).

Gewald Reaction Mechanism

Caption: Key stages of the one-pot Gewald aminothiophene synthesis.

References

• Puckett, I. (n.d.). Comparison of Amino Acid-Catalyzed Reaction Options for the Knoevenagel Condensation. JEWLScholar@MTSU. [Link]

• Knoevenagel Condensation Mechanism. (n.d.).

• Wang, T., et al. (2010). An Efficient One-Pot Synthesis of Substituted 2-Aminothiophenes via Three-Component Gewald Reaction Catalyzed by L-Proline. Synlett, 2010(09), 1351-1354. [Link]

• Use of Piperidine and Pyrrolidine in Knoevenagel Condensation. (n.d.). IDEAS/RePEc. [Link]

• Substrate Scope of 3-Oxo-nitriles. (n.d.). ResearchGate. [Link]

• Piperidine catalyst in Knoevenagel reaction? (2016). Reddit. [Link]

• A novel catalyst for the Knoevenagel condensation of aldehydes with malononitrile and ethyl cyanoacetate under solvent free conditions. (2021). ResearchGate. [Link]

• L-proline-catalyzed Knoevenagel condensation in DES. (n.d.). ResearchGate. [Link]

• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. (n.d.). Arkivoc. [Link]

• 4-(Benzo[d]thiazol-2-yl)-1-(2-nitrophenyl)-1H-1,2,3-triazol-5-amine. (n.d.). MDPI. [Link]

• SYNTHESIS, REACTIONS OF 3-OXO-3-(3-OXO-3H-BENZO[f] CHROMEN-2-YL)-2-(2-PHENYLHYDRAZONO) PROPANAL, AND INVESTIGATION OF THEIR ANTITUMOR ACTIVITY. (n.d.). ResearchGate. [Link]

• Synthesis of 3-Oxo-3-phenylpropanenitrile derivatives 13 and 15. (n.d.). ResearchGate. [Link]

• Synthesis of New Heterocycles Derived from 3-(3-Methyl-1H-indol-2-yl)-3-oxopropanenitrile as Potent Antifungal Agents. (n.d.). ResearchGate. [Link]

• Synthesis of π-conjugated thiophenes starting from substituted 3-oxopropanenitriles via Gewald reaction. (n.d.). ResearchGate. [Link]

• Computational investigations on the mechanism of the Gewald reaction. (n.d.). ACS. [Link]

• Synthesis and Antimicrobial Activity of New Heteroaryl(aryl) Thiazole Derivatives Molecular Docking Studies. (n.d.). PMC - NIH. [Link]

• What are some common causes of low reaction yields? (2024). Reddit. [Link]

• NEW METHOD DEVELOPMENT FOR SYNTHESIS OF 2,3 DIPHNYL 4 - ”THIAZOLIDIONE. (2024). IJNRD. [Link]

• Knoevenagel Condensation Catalyzed by Biogenic Carbonates for the Solvent-Free Synthesis of 3-(Furan-2-yl)acrylonitrile Derivatives. (2024). MDPI. [Link]

• Thiazole formation through a modified Gewald reaction. (2015). ResearchGate. [Link]

• Proposed mechanism for the Gewald condensation reaction. (n.d.). ResearchGate. [Link]

• One-pot three-component synthesis of azaspirononatriene derivatives. (n.d.). PMC - NIH. [Link]

• Microwave-assisted synthesis under solvent-free conditions of (E)-2-(Benzo[d]thiazol-2-yl)-3-arylacrylonitriles. (n.d.). ResearchGate. [Link]

• Gewald reaction. (n.d.). Wikipedia. [Link]

• Synthesis, Characterization and Bioassay of Novel Substituted 1-(3-(1,3-Thiazol-2-yl)phenyl)-5-oxopyrrolidines. (2020). NIH. [Link]

• Reactions of Nitriles. (n.d.). Chemistry Steps. [Link]

Sources

• 1. ijnrd.org [ijnrd.org]
• 2. Gewald reaction - Wikipedia [en.wikipedia.org]
• 3. jewlscholar.mtsu.edu [jewlscholar.mtsu.edu]
• 4. jewlscholar.mtsu.edu [jewlscholar.mtsu.edu]
• 5. An Efficient One-Pot Synthesis of Substituted 2-Aminothiophenes via Three-Component Gewald Reaction Catalyzed by L-Proline [organic-chemistry.org]
• 6. arkat-usa.org [arkat-usa.org]
• 7. Computational investigations on the mechanism of the Gewald reaction - American Chemical Society [acs.digitellinc.com]
• 8. mdpi.com [mdpi.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Use of Piperidine and Pyrrolidine in Knoevenagel Condensation [ideas.repec.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. reddit.com [reddit.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Solvent Effects on 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile

Ticket Type: Advanced Application Support Subject: Optimizing Reactivity, Solubility, and Analysis of Thiazole-Based

-Ketonitriles Applicable Compound: 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile (CAS: 50637-63-3) User Level: Senior Researcher / Process Chemist

Executive Summary

This guide addresses the critical role of solvent selection in the manipulation of 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile . Due to the electron-withdrawing nature of the nitrile group and the electron-deficient thiazole ring, this molecule exhibits significant solvatochromism and tautomeric sensitivity .

Successful utilization of this intermediate in Knoevenagel condensations, alkylations, or heterocyclic synthesis requires a nuanced understanding of how solvent polarity dictates:

• Tautomeric Equilibrium: The ratio of keto-to-enol forms, which impacts NMR interpretation and nucleophilicity.

• Anion Reactivity: The "nakedness" of the carbanion in substitution reactions.

• Reaction Pathway: Selective C-alkylation vs. O-alkylation.

Module 1: Tautomerism & Analytical Troubleshooting

User Reported Issue: "My

-NMR spectrum in shows split signals or 'impurities' that disappear or shift in DMSO- ."

The Mechanism

Unlike

-diketones (e.g., acetylacetone), -ketonitriles cannot form a stable 6-membered intramolecular hydrogen bond because the cyano group ( ) is linear. Consequently, the keto form is thermodynamically favored in non-polar solvents.

However, in polar aprotic solvents (like DMSO), the solvent acts as a hydrogen-bond acceptor, stabilizing the enol form via intermolecular hydrogen bonding. This causes a dramatic shift in the equilibrium constant (

).

Solvent-Dependent Tautomer Data

Solvent Parameter	Chloroform ( )	DMSO ( )	Methanol ( )
Dominant Form	Keto (>90%)	Enol (Mixed/High)	Equilibrium (Fast Exchange)
Mechanism	Dipolar repulsion minimizes enolization.	Solvent H-bonds to enolic -OH.	Protic solvent facilitates rapid proton transfer.
NMR Observation	Distinct singlet at ~4.2 ppm.	Broad peak; Vinyl signal.	Signals may average/broaden due to exchange rate.
Recommendation	Use for structural confirmation of the skeleton.	Use to assess purity (avoids exchange broadening).	Avoid for quantitative integration of the active methylene.

Visualizing the Equilibrium

Figure 1: Solvent influence on the Keto-Enol tautomeric equilibrium of

-ketonitriles.

Module 2: Optimizing Reactivity (Synthesis Guide)

User Reported Issue: "Low yields in Knoevenagel condensation or varying results when scaling up alkylation."

Scenario A: Knoevenagel Condensation (Aldehyde Coupling)

Target: Synthesis of acrylonitrile derivatives (e.g., for drug discovery scaffolds).

• Standard Protocol (Ethanol/Piperidine):

  • Mechanism: Piperidine forms an iminium ion with the aldehyde; Ethanol solvates the intermediates.

  • Pro: High solubility of reagents; product usually precipitates (easy isolation).

  • Con: Ethanol can solvate the nucleophile, slightly reducing its reactivity.

• Green/Solvent-Free Protocol:

  • Mechanism: Microwave irradiation or grinding.

  • Benefit: Often higher yields due to high concentration of reactants; avoids solvent waste.

  • Critical Note: The melting point of the thiazole derivative (~100-115°C) makes it suitable for melt-phase reactions.

Scenario B: Alkylation (C- vs. O-Alkylation)

Target: Adding an alkyl group to the active methylene.

• The Solvent Effect:

  • Polar Aprotic (DMF/DMSO): Solvates the cation (

    , ) but leaves the enolate anion "naked" and highly reactive.

    • Risk: High reactivity can lead to O-alkylation (kinetic product) alongside C-alkylation.

  • Polar Protic (EtOH/t-BuOH): Solvates the anion via H-bonding.

    • Benefit: Reduces basicity, favoring C-alkylation (thermodynamic product) and reducing bis-alkylation side products.

Reactivity Decision Matrix

Reaction Type	Recommended Solvent	Catalyst/Base	Why?
Condensation (Aldehydes)	Ethanol or Methanol	Piperidine / AcOH	Product precipitation drives equilibrium; protic solvent stabilizes transition states.
Alkylation (Alkyl Halides)	Acetone or Acetonitrile	/	Moderate polarity balances solubility with anion reactivity; favors C-alkylation.
Cyclization (to Pyridines)	Refluxing Acetic Acid		High temperature + acidic medium promotes dehydration and ring closure.
High-Throughput Screening	DMSO	None	Universal solubility for biological assays; stabilizes compound in solution.

Module 3: Troubleshooting Workflow

User Reported Issue: "I cannot reproduce the literature yield."

Follow this logic path to diagnose solvent-related failures.

Figure 2: Diagnostic workflow for solvent-dependent reaction failure.

FAQ: Frequently Asked Questions

Q1: Can I use water as a solvent for Knoevenagel condensation with this compound? A: Yes, but with caveats. While "on-water" reactions are green, the thiazole derivative has low water solubility. You may need a phase transfer catalyst (e.g., TEBA) or vigorous stirring to ensure the hydrophobic reactants meet. Ethanol/Water mixtures (1:1) are often a better compromise.

Q2: Why does the compound turn yellow/orange in solution over time? A: This is often due to trace oxidation or the formation of stable enolates if the solvent is slightly basic (like aged DMF). Store solutions in amber vials under inert gas (Argon/Nitrogen).

Q3: How do I remove high-boiling solvents like DMSO after the reaction? A: Do not attempt to distill DMSO off if your product is thermally sensitive. Instead, pour the reaction mixture into crushed ice/water. The organic product (thiazole derivative) is typically lipophilic and will precipitate out, while DMSO washes away in the aqueous phase.

References

• Solvent Effects on Tautomerism: Albesa, A. G., et al. "Solvent effects on tautomeric equilibria in

  -ketonitriles: NMR and theoretical studies."[1] Journal of Physical Organic Chemistry, 2010.[1]

• Knoevenagel Reactivity: Pawar, S. S., et al. "Microwave-assisted synthesis under solvent-free conditions of (E)-2-(benzo[d]thiazol-2-yl)-3-arylacrylonitriles."[2] ResearchGate, 2025.[1][3]

• General Synthesis & Properties: Sigma-Aldrich Product Specification: "3-Oxo-3-(2-thienyl)propionitrile" (Structural Analog Reference).

• Catalytic Mechanisms: Sadeghi, B., et al. "Knoevenagel Condensation Catalyzed by Biogenic Carbonates for the Solvent-Free Synthesis." MDPI, 2024.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Technical Support Hub: 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile Synthesis

Introduction: The "Thiazole Challenge"

Welcome to the technical support center. You are likely here because the synthesis of 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile (also known as 2-cyanoacetylthiazole) is deceivingly simple on paper but notoriously difficult in practice.

The standard route—Claisen condensation of ethyl thiazole-2-carboxylate with acetonitrile using a strong base (NaH or alkoxide)—is prone to "polymorphic" impurity profiles. This guide moves beyond basic recipes to address the causality of failure modes, focusing on by-product suppression and analytical validation.

Module 1: Reaction Logic & Stoichiometry (The "Why")

Q1: My reaction turns dark black/tarry immediately. Is the product degrading?

Diagnosis: This is likely acetonitrile oligomerization , not product degradation. Technical Insight: In the presence of strong bases (NaH, NaOEt), acetonitrile anion is a potent nucleophile. If the electrophile (ethyl thiazole-2-carboxylate) is not immediately available or if the temperature is too high, the acetonitrile anion attacks another molecule of acetonitrile.

• Primary By-product: 3-Aminocrotononitrile (the "dimer").

• Secondary By-product: Pyrimidine derivatives (trimers) which are often dark/tarry.

Protocol Adjustment (Self-Validating):

• Inverse Addition: Do not add the ester to the base/acetonitrile mixture. Instead, generate the acetonitrile anion at low temperature (-78°C to 0°C) and add the ester slowly to the anion.

• Temperature Control: Keep the reaction below 0°C during anion formation. The thiazole ring is electron-deficient and reactive; excess heat promotes ring-opening side reactions.

Q2: Yields are consistently low (<40%), despite dry solvents.

Diagnosis: Incomplete enolization or "proton sponge" effect. Technical Insight: The product, a

-ketonitrile, is highly acidic ( ). As it forms, it immediately protonates the acetonitrile anion, quenching the reaction. You need at least 2.0 equivalents of base (one to form the nucleophile, one to deprotonate the product).

Module 2: By-Product Analysis (The "Rogues' Gallery")

The following table summarizes the critical impurities you will encounter.

Table 1: Impurity Profile & Troubleshooting

Impurity Name	Origin	Detection (LC-MS/NMR)	Remediation
Ethyl Thiazole-2-carboxylate	Unreacted Starting Material	NMR: Triplet/Quartet (Ethyl group). LC-MS: M+1 = 158.	Increase reaction time; ensure anhydrous conditions (water kills NaH).
3-Aminocrotononitrile	Acetonitrile Dimerization	LC-MS: M+1 = 83. Appearance: Brown oil/tar.	Use "Inverse Addition" (see Module 1). Reduce reaction temp.
3-Oxo-3-(thiazol-2-yl)propanamide	Nitrile Hydrolysis	LC-MS: M+1 = 171 (+18 vs target). NMR: Broad NH2 singlets.	Critical: Avoid strong acid workup. Use buffered NH4Cl for quenching.
Thiazole-2-carboxylic acid	Ester Hydrolysis	LC-MS: M+1 = 130. Solubility: Soluble in aq. base.	Remove via bicarbonate wash during workup.
Enol Tautomer (Not an impurity!)	Intramolecular H-bonding	NMR: Vinyl proton ~6.0-6.5 ppm. LC: Split peak (rare) or tailing.	Do not purify. This is the target molecule in a different form.

Visualizing the Reaction Pathways

The diagram below maps the kinetic competition between the desired pathway and the parasitic side reactions.

Figure 1: Kinetic competition in Claisen condensation. Red dashed lines indicate parasitic pathways to be suppressed.

Module 3: Analytical "Ghost" Peaks (Keto-Enol Tautomerism)

Q3: My NMR shows two sets of peaks. Is my compound impure?

Diagnosis: Likely Keto-Enol Tautomerism , not impurity. Technical Insight:

-ketonitriles exist in equilibrium between the keto form (dicarbonyl-like) and the enol form (stabilized by intramolecular hydrogen bonding between the enol -OH and the thiazole nitrogen or nitrile).

• Keto Form:

  • NMR: Singlet at ~4.2 ppm (

    ).

• Enol Form:

  • NMR: Singlet at ~6.0–6.5 ppm (

    ) and a broad downfield peak ( ).

Validation Protocol: Run the NMR in DMSO-d6 vs. CDCl3 .

• CDCl3: Favors the Enol form (stabilized by H-bonding).

• DMSO-d6: Disrupts internal H-bonds, often shifting equilibrium toward the Keto form or coalescing the peaks.

• Action: If the ratio of peaks changes with solvent, it is tautomerism, not contamination. Do not attempt to separate them.

Module 4: Isolation & Purification Protocols

Standard Workup (Optimized for Labile Nitriles)

• Quenching: Pour the reaction mixture into ice-cold saturated NH4Cl . Never use HCl directly; strong acid hydrolyzes the nitrile to the amide.

• Extraction: Extract with Ethyl Acetate (EtOAc).

• Washing: Wash organic layer with 5% NaHCO3 (removes Thiazole-2-carboxylic acid and unreacted acidic impurities) and Brine.

• Drying: Dry over Na2SO4 (MgSO4 is slightly acidic and can sometimes catalyze degradation).

Purification Strategy

• Recrystallization: Ethanol is the solvent of choice. The target compound often crystallizes as needles upon cooling.

• Column Chromatography:

  • Stationary Phase: Silica Gel.[1]

  • Mobile Phase: Hexane:EtOAc (start 90:10, gradient to 60:40).

  • Note: The enol form may streak on silica. Add 1% Acetic Acid to the mobile phase to sharpen peaks, but flush column well.

References

• Claisen Condensation Mechanism & Stoichiometry

  • Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reaction and Synthesis. Springer.

• Thiazole Synthesis & Reactivity

  • Hantzsch Thiazole Synthesis and derivatives. Organic Chemistry Portal.

• Keto-Enol Tautomerism in Beta-Keto Nitriles

  • Tautomerism in 3-oxo-alkanenitriles.[2] Journal of Organic Chemistry. (General reference for beta-ketonitrile behavior).

• Acetonitrile Self-Condensation (Thorpe Reaction)

  • Baron, H., Remfry, F. G. P., & Thorpe, J. F. (1904). The formation of 3-aminocrotononitrile. J. Chem. Soc., Trans., 85, 1726.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

handling and storage recommendations for 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile

Technical Support Center: Handling & Storage of 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile

Executive Summary & Chemical Context

3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile is a highly reactive

-ketonitrile building block. Its structural utility lies in the "active methylene" group (C-2 position), which is flanked by an electron-withdrawing nitrile and a thiazole carbonyl. This architecture makes it an excellent nucleophile for Knoevenagel condensations and heterocyclic synthesis, but simultaneously renders it susceptible to oxidative degradation and hydrolysis.

This guide moves beyond basic safety data sheets (SDS) to address the chemical hygiene required to maintain the purity of this reagent for high-sensitivity applications like drug discovery and kinetic studies.

Critical Storage & Stability Recommendations

Q: I received the compound at ambient temperature. Has it degraded? A: Likely not, provided the transit time was short (<72 hours) and the vial remained sealed. However, beta-ketonitriles are thermodynamically unstable over time at room temperature due to keto-enol tautomerization, which accelerates oxidative decomposition.

Q: What is the "Gold Standard" for long-term storage? A: To maximize shelf-life (>1 year), you must arrest the thermodynamic equilibrium of the enol form.

Parameter	Recommendation	Scientific Rationale
Temperature	-20°C	Slows the kinetics of spontaneous decarboxylation (if hydrolyzed) and oxidative dimerization.
Atmosphere	Inert (Argon/Nitrogen)	The active methylene protons are acidic ( ). Oxygen exposure can lead to radical formation and yellowing.
Container	Amber Glass	Thiazole rings can be photosensitive. Amber glass prevents UV-induced radical generation.
Desiccant	Required	The nitrile group is prone to hydrolysis to an amide/acid in the presence of atmospheric moisture.

Solubility & Reconstitution Protocols

Q: Which solvent should I use for stock solutions? A: Anhydrous DMSO or DMF are the solvents of choice.

• Avoid: Alcohols (Methanol/Ethanol) for long-term storage. Protic solvents can stabilize the enol form and facilitate transesterification-like side reactions or hydrolysis over time.

• Avoid: Water. The compound is sparingly soluble in water at neutral pH but will dissolve at high pH, which triggers rapid hydrolysis of the nitrile.

Q: I see a precipitate after freezing my DMSO stock. What happened? A: DMSO has a high freezing point (18.5°C). The "precipitate" is likely just frozen DMSO crystals or the compound crashing out due to the temperature drop.

• Fix: Thaw completely at room temperature and vortex. If solids persist, sonicate at 30°C for 5 minutes. Do not heat above 40°C, as beta-ketonitriles are thermally labile.

Standard Operating Procedure (SOP): Stock Preparation

• Equilibrate: Allow the vial to warm to Room Temperature (RT) inside a desiccator before opening (prevents condensation).

• Weigh: Weigh quickly to minimize hygroscopic uptake.

• Dissolve: Add Anhydrous DMSO to achieve a concentration of 10–50 mM .

• Aliquot: Dispense into single-use amber vials. Avoid repeated freeze-thaw cycles.

• Seal: Parafilm or under argon if available.

Troubleshooting Experimental Issues

Q: The white powder has turned yellow. Is it still usable? A: The yellow color indicates the formation of oxidative dimers or conjugated enol species.

• Test: Run a quick LC-MS.

• Threshold: If purity is >95%, it is likely usable for crude synthesis but unsuitable for kinetic binding assays or crystallography.

• Purification: Recrystallization from Ethanol/Hexane (if applicable) or a silica plug filtration can remove the colored impurities.

Q: My NMR spectrum shows "extra" peaks. Is it impure? A: Not necessarily. You are likely observing Keto-Enol Tautomerism .

• Observation: In

  , you may see the methylene protons ( ) as a singlet around 4.0–4.5 ppm (Keto) and a vinylic proton ( ) around 5.5–6.5 ppm (Enol), often with a broad OH peak.

• Validation: Run the NMR in

  . The polar solvent often shifts the equilibrium predominantly to the enol form, simplifying the spectrum, or stabilizes the keto form depending on hydrogen bonding. Do not mistake tautomers for impurities.

Visualization: Handling & Degradation Logic

Figure 1: Receipt-to-Storage Workflow

A decision tree for processing the reagent upon arrival to ensure integrity.

Caption: Workflow for handling 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile to prevent moisture-induced degradation.

Figure 2: Chemical Degradation Pathways

Understanding the enemies: Moisture and Oxygen.

Caption: Primary degradation routes. The active methylene group is the focal point for both oxidation and hydrolysis.

Safety & Disposal (EHS)

• Toxicity: Treat as Acute Toxic . Thiazole derivatives can possess biological activity (e.g., kinase inhibition). Wear nitrile gloves, lab coat, and eye protection.

• Inhalation: Handle strictly in a fume hood. Dust inhalation can cause respiratory irritation.

• Disposal: Dispose of as hazardous organic waste. Do not mix with strong oxidizers or strong bases in the waste stream to avoid exothermic decomposition.

References

• Fisher Scientific. (2012). Safety Data Sheet: Propionitrile derivatives and Thiazoles. Retrieved from

• Zeng, G., et al. (2021).[1] "Selective Synthesis of

  -Ketonitriles via Catalytic Carbopalladation of Dinitriles." Journal of Organic Chemistry, 86(1), 861-867.[1]

• Wang, J.M., et al. (2023).[2] "Synthesis of

  -Ketonitriles via N-Heterocyclic-Carbene-Catalyzed Radical Coupling." Organic Letters, 25, 3325-3329.[2] [2]

• TCI Chemicals. (n.d.). Product Specification: 3-Oxo-3-(2-thienyl)propanenitrile (Analogous Handling). Retrieved from

Sources

• 1. Selective Synthesis of β-Ketonitriles via Catalytic Carbopalladation of Dinitriles [organic-chemistry.org]
• 2. Synthesis of β-Ketonitriles via N-Heterocyclic-Carbene-Catalyzed Radical Coupling of Aldehydes and Azobis(isobutyronitrile) [organic-chemistry.org]

Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile

Introduction

3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile is a valuable heterocyclic building block in medicinal chemistry and materials science. Its β-ketonitrile moiety offers a versatile handle for a wide array of chemical transformations, making it a crucial intermediate in the synthesis of more complex molecular architectures. The thiazole ring, a common scaffold in many biologically active compounds, imparts unique physicochemical properties to the molecule. This guide provides an in-depth comparison of the two most logical and effective synthetic strategies for obtaining this target compound, offering insights into the mechanistic underpinnings and practical considerations for each approach.

Method 1: Claisen-Type Condensation of Ethyl 2-Thiazolecarboxylate with Acetonitrile

This method represents a classic and direct approach to the synthesis of β-ketonitriles, leveraging the principles of the Claisen condensation. The reaction involves the base-mediated condensation of an ester, ethyl 2-thiazolecarboxylate, with a nitrile, acetonitrile, which provides the cyanomethylene nucleophile.

Reaction Scheme

Mechanistic Insights

The reaction is initiated by the deprotonation of acetonitrile by a strong base, such as sodium ethoxide or sodium hydride, to form a resonance-stabilized carbanion. This nucleophilic carbanion then attacks the electrophilic carbonyl carbon of ethyl 2-thiazolecarboxylate. The resulting tetrahedral intermediate subsequently collapses, eliminating an ethoxide ion to yield the desired β-ketonitrile. The use of a full equivalent of base is necessary to drive the reaction to completion by deprotonating the product, which is more acidic than the starting materials.[1][2]

Experimental Protocol

• Preparation of the Reaction Mixture: To a flame-dried, three-necked flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add anhydrous toluene (100 mL).

• Addition of Base: Carefully add sodium hydride (60% dispersion in mineral oil, 1.2 equivalents) to the solvent.

• Formation of the Nucleophile: While stirring under a nitrogen atmosphere, slowly add acetonitrile (2.0 equivalents) to the suspension. Heat the mixture to 50-60 °C for 1 hour to ensure the complete formation of the sodium salt of acetonitrile.

• Addition of the Ester: Cool the reaction mixture to room temperature and add a solution of ethyl 2-thiazolecarboxylate (1.0 equivalent) in anhydrous toluene (20 mL) dropwise over 30 minutes.

• Reaction: Heat the reaction mixture to reflux (approximately 110 °C) and maintain for 4-6 hours, monitoring the progress by thin-layer chromatography (TLC).

• Quenching and Workup: After completion, cool the mixture to 0 °C and cautiously quench with a saturated aqueous solution of ammonium chloride.

• Extraction: Separate the organic layer and extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Advantages and Disadvantages

• Advantages: This method is conceptually straightforward and utilizes readily available starting materials. It is a well-established reaction class, making it reliable.

• Disadvantages: The use of sodium hydride requires careful handling due to its pyrophoric nature. The basic conditions may not be suitable for substrates with base-sensitive functional groups.

Method 2: Base-Catalyzed Condensation of 2-Acetylthiazole with Ethyl Cyanoacetate

This alternative route also follows the principles of a Claisen-type condensation but utilizes a ketone (2-acetylthiazole) and a more activated methylene compound (ethyl cyanoacetate). This approach can sometimes offer advantages in terms of reactivity and yield.

Reaction Scheme

Mechanistic Insights

In this variation, the base (e.g., sodium ethoxide) deprotonates the α-carbon of ethyl cyanoacetate, which is more acidic than acetonitrile due to the presence of two electron-withdrawing groups. The resulting enolate then acts as the nucleophile, attacking the carbonyl carbon of 2-acetylthiazole. The subsequent steps involve the elimination of ethoxide and, upon acidic workup and heating, hydrolysis of the ester and decarboxylation to yield the final product.

Experimental Protocol

• Preparation of the Alkoxide: In a flame-dried flask under a nitrogen atmosphere, dissolve sodium metal (1.1 equivalents) in absolute ethanol (80 mL) to prepare sodium ethoxide.

• Addition of Reagents: To the freshly prepared sodium ethoxide solution, add ethyl cyanoacetate (1.1 equivalents) dropwise at room temperature. Then, add 2-acetylthiazole (1.0 equivalent) dissolved in a small amount of absolute ethanol.[3][4]

• Reaction: Stir the mixture at room temperature for 12-18 hours. Monitor the reaction by TLC.

• Hydrolysis and Decarboxylation: After the initial condensation, add an aqueous solution of hydrochloric acid (e.g., 3 M) until the pH is acidic. Heat the mixture to reflux for 2-4 hours to effect hydrolysis and decarboxylation.

• Workup and Extraction: Cool the reaction mixture and neutralize it with a saturated sodium bicarbonate solution. Extract the product with dichloromethane (3 x 50 mL).

• Purification: Combine the organic extracts, dry over anhydrous magnesium sulfate, and evaporate the solvent. The crude product can be purified by recrystallization or column chromatography.

Advantages and Disadvantages

• Advantages: This method may proceed under milder conditions (room temperature for the initial condensation) compared to Method 1. The starting materials are commercially available or can be readily synthesized.[3]

• Disadvantages: This is a multi-step, one-pot procedure that includes a final hydrolysis and decarboxylation step, which can sometimes lead to side products if not carefully controlled.

Data Summary and Comparison

Parameter	Method 1: Claisen-Type Condensation	Method 2: Condensation with Ethyl Cyanoacetate
Starting Materials	Ethyl 2-thiazolecarboxylate, Acetonitrile	2-Acetylthiazole, Ethyl Cyanoacetate
Base	Sodium Hydride or Sodium Ethoxide	Sodium Ethoxide
Solvent	Toluene or THF	Ethanol
Temperature	Reflux (approx. 110 °C)	Room Temperature to Reflux
Reaction Time	4-6 hours	14-22 hours (including hydrolysis)
Yield	Moderate to Good (estimated 60-75%)	Moderate to Good (estimated 65-80%)
Key Advantages	Direct, well-established reaction	Milder initial conditions
Key Disadvantages	Requires strong, hazardous base; high temp.	Longer reaction time; requires hydrolysis step

Visualizations

Reaction Pathway Comparison

Caption: Comparative overview of the two main synthetic routes.

Experimental Workflow: Method 1

Caption: Step-by-step workflow for the Claisen-type condensation.

Conclusion

Both presented methods offer viable pathways for the synthesis of 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile. The choice between them will likely depend on the specific laboratory setup, safety considerations, and the scale of the reaction. Method 1 is more direct but requires more stringent anhydrous conditions and the handling of sodium hydride. Method 2, while involving a longer overall reaction time and an additional hydrolysis/decarboxylation step, may be more amenable to standard laboratory conditions for its initial condensation step. For both methods, optimization of reaction parameters such as base concentration, temperature, and reaction time would be crucial to maximize yield and purity.

References

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A Comparative Guide to the Structure-Activity Relationship of 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile Derivatives

Authored by a Senior Application Scientist

The 1,3-thiazole ring is a prominent scaffold in medicinal chemistry, forming the core of numerous biologically active compounds.[1][2][3] Its unique structural features allow for diverse chemical modifications, leading to a broad spectrum of pharmacological activities, including anticancer, antimicrobial, and enzyme inhibitory effects.[1][2][4][5] When coupled with a 3-oxopropanenitrile moiety, the resulting 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile core presents a versatile template for the design of novel therapeutic agents. This guide provides a comparative analysis of the structure-activity relationships (SAR) of various derivatives of this scaffold, supported by experimental data and detailed protocols to aid researchers in the field of drug discovery and development.

Core Scaffold: A Foundation for Diverse Biological Activity

The 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile scaffold offers multiple points for chemical modification, each influencing the compound's biological profile. The thiazole ring can be substituted at the C4 and C5 positions, while the propanenitrile chain can also be derivatized. Understanding how these modifications impact activity is crucial for rational drug design.

Comparative Structure-Activity Relationship (SAR) Analysis

The biological activity of 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile derivatives is highly dependent on the nature and position of substituents on the thiazole ring and modifications to the propanenitrile side chain. This section explores the SAR of these compounds across different therapeutic areas.

Anticancer Activity

Thiazole-containing compounds have shown significant potential as anticancer agents by inducing apoptosis and interfering with key signaling pathways.[4] The cytotoxicity of 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile derivatives is often evaluated against various cancer cell lines.

Key SAR Observations for Anticancer Activity:

• Substitution on the Thiazole Ring: The introduction of specific substituents at the C4 and C5 positions of the thiazole ring can significantly enhance cytotoxic activity. For instance, the presence of a phenyl group at the C4 position is a common feature in many active derivatives.

• Aromatic and Heterocyclic Moieties: The incorporation of additional aromatic or heterocyclic rings can influence the compound's ability to interact with biological targets.

• Pro-apoptotic Activity: Active compounds often induce apoptosis, which can be confirmed by assays measuring caspase-3 activity and DNA fragmentation.[5]

Table 1: Comparative Cytotoxicity of Phthalimide-Thiazole Derivatives [5]

Compound	R-group on Phenyl Ring	Cell Line	IC50 (µM)
5b	4-F	MCF-7	0.2 ± 0.01
5k	3-NO2	MDA-MB-468	0.6 ± 0.04
5g	3-OH	PC-12	0.43 ± 0.06
5c	4-Cl	MCF-7	Promising

Note: The IC50 value represents the concentration of a drug that is required for 50% inhibition in vitro.

The data suggests that electron-withdrawing groups, such as fluorine and nitro groups, on the phenyl ring attached to the thiazole moiety can contribute to potent cytotoxic activity.

Enzyme Inhibition

Derivatives of the 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile scaffold have been investigated as inhibitors of various enzymes, including vascular adhesion protein-1 (VAP-1) and cholinesterases.[6][7]

Vascular Adhesion Protein-1 (VAP-1) Inhibition:

Novel thiazole derivatives have been synthesized and evaluated as VAP-1 inhibitors for the potential treatment of diabetic macular edema.[6]

Key SAR Observations for VAP-1 Inhibition:

• Hybrid Design: A hybrid design approach, combining features of known inhibitors, has been successful in identifying potent compounds with activity against both human and rat VAP-1.[6]

• Specific Substitutions: The identification of compound 35c with strong VAP-1 inhibitory activity highlights the importance of specific substitution patterns for achieving high potency.[6]

Table 2: VAP-1 Inhibitory Activity of a Key Thiazole Derivative [6]

Compound	Human VAP-1 IC50 (nM)	Rat VAP-1 IC50 (nM)
35c	20	72

Cholinesterase Inhibition:

Certain 1,3-thiazole derivatives have been studied for their potential to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes relevant to Alzheimer's disease.[7]

Key SAR Observations for Cholinesterase Inhibition:

• Substituents at R1 and R2: The nature of substituents at different positions on the thiazole ring influences the inhibitory activity and selectivity towards AChE or BChE.[7]

• Linker and Coupled Substituent: A 1,3-thiazole-2-amino linker with a flexible benzyl-type substituent appears to be favorable for BChE selectivity over AChE.[7]

Table 3: Cholinesterase Inhibitory Activity of 1,3-Thiazole Derivatives [7]

Compound	AChE IC50 (µM)	BChE IC50 (µM)
7	91	>300
6	>300	195
14	>300	385

Antimicrobial Activity

The thiazole nucleus is a component of several antimicrobial agents. SAR studies of thiazole derivatives have revealed key structural features for potent antibacterial and antifungal activity.[8]

Key SAR Observations for Antimicrobial Activity:

• Hybrid Molecules: Clubbing the thiazole ring with other heterocyclic moieties, such as pyrazoline, has yielded compounds with significant antimicrobial potential.[8]

• Substitution Patterns: The antimicrobial activity is highly dependent on the substitution pattern on the thiazole and the attached heterocyclic ring. For example, certain substitutions can lead to superior activity against specific bacterial strains compared to standard antibiotics.[8]

Table 4: Antimicrobial Activity of Thiazole-Pyrazoline Derivatives [8]

Compound Series	Target Organism	MIC Range (µg/mL)
57-60	P. aeruginosa	15.625 - 31.25
60, 62, 65	S. pneumoniae, S. epidermidis	0.03 - 7.81

Note: MIC (Minimum Inhibitory Concentration) is the lowest concentration of an antimicrobial that will inhibit the visible growth of a microorganism after overnight incubation.

Experimental Protocols

To ensure the reproducibility and validity of SAR studies, standardized experimental protocols are essential.

General Synthesis of 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile Derivatives

A common method for synthesizing the thiazole ring is the Hantzsch synthesis, which involves the condensation of an α-haloketone with a thioamide.[9][10]

Step-by-Step Protocol:

• Thioamide Formation: React an appropriate amine with a thiocarbonyl transfer reagent to form the corresponding thioamide.

• α-Haloketone Preparation: Synthesize the desired α-haloketone or obtain it commercially.

• Condensation Reaction: React the thioamide with the α-haloketone in a suitable solvent (e.g., ethanol, acetic acid) under reflux.[9]

• Work-up and Purification: After the reaction is complete, cool the mixture, and isolate the crude product. Purify the product by recrystallization or column chromatography.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of compounds on cancer cell lines.

Step-by-Step Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a specific density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Live cells with active mitochondria will reduce MTT to formazan.

• Formazan Solubilization: Add a solubilizing agent (e.g., DMSO, isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (usually around 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and determine the IC50 value.

Visualizing SAR and Experimental Workflows

Diagrams can effectively illustrate complex relationships and procedures.

Caption: Key modification sites on the core scaffold influencing anticancer activity.

Caption: Workflow for determining cytotoxicity using the MTT assay.

Conclusion

The 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile scaffold is a promising starting point for the development of new therapeutic agents. The structure-activity relationship studies highlighted in this guide demonstrate that targeted modifications to this core structure can lead to potent and selective compounds with anticancer, enzyme inhibitory, and antimicrobial activities. The provided experimental protocols and visualizations serve as a practical resource for researchers aiming to design and evaluate novel derivatives in this chemical class. Further exploration of the chemical space around this scaffold is warranted to unlock its full therapeutic potential.

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• Inoue, T., Morita, M., Tojo, T., Nagashima, A., Moritomo, A., Imai, K., & Miyake, H. (2013). Synthesis and SAR study of new thiazole derivatives as vascular adhesion protein-1 (VAP-1) inhibitors for the treatment of diabetic macular edema: part 2. Bioorganic & Medicinal Chemistry, 21(9), 2478–2494. [Link]

• Pîrvulescu, R., Bîrcă, M., Avramescu, S. M., Lind, M.-L., & Doneanu, C. (2024). An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). Pharmaceuticals, 17(2), 248. [Link]

• Thakur, A., Kumar, V., Kumar, A., & Singh, J. (2022). Thiazole and Related Heterocyclic Systems as Anticancer Agents: A Review on Synthetic Strategies, Mechanisms of Action and SAR Studies. Anti-Cancer Agents in Medicinal Chemistry, 22(14), 2595–2614. [Link]

• An Overview of Thiazole Derivatives and its Biological Activities. (2023). Journal of Drug Delivery and Therapeutics, 13(9), 133-142. [Link]

• Mishra, C. B., Kumari, S., & Tiwari, M. (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Molecules, 27(19), 6333. [Link]

• Šačkus, A., Eicher-Lorka, O., & Kosychova, L. (2013). Synthesis and Biological Activity of 3-[Phenyl(1,3-thiazol-2-yl)-amino]propanoic Acids and Their Derivatives. Molecules, 18(12), 15002–15019. [Link]

• The structure–activity relationship and computational studies of 1,3-thiazole derivatives as cholinesterase inhibitors with anti-inflammatory activity. (2022). Journal of Biomolecular Structure and Dynamics, 41(19), 9789-9801. [Link]

• Cytotoxicity and pro-apoptosis activity of synthetic 1,3-thiazole incorporated phthalimide derivatives on cancer cells. (2021). Research in Pharmaceutical Sciences, 16(5), 494-505. [Link]

• Synthesis and Biological Evaluation of Thiazole Derivatives. (2021). Thiazole and Its Derivatives. [Link]

• 1,3-thiazole Derivatives: A Scaffold with Considerable Potential in the Treatment of Neurodegenerative Diseases. (2023). Current Topics in Medicinal Chemistry, 23(23), 2185-2196. [Link]

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A Comparative Guide to the Synthesis and Application of Thiazole-Containing β-Ketonitriles

Introduction: The Strategic Convergence of Thiazole and β-Ketonitrile Moieties

In the landscape of modern medicinal chemistry and organic synthesis, the strategic combination of privileged scaffolds is a cornerstone of rational drug design and efficient molecular construction. Thiazole-containing β-ketonitriles represent a powerful class of intermediates, embodying a unique convergence of chemical reactivity and biological significance. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen, is a key structural motif in numerous pharmaceuticals, including antimicrobial, anti-inflammatory, and anticancer agents.[1][2][3] Its presence often enhances biological activity and modulates pharmacokinetic properties.

Simultaneously, the β-ketonitrile functional group is a versatile synthetic handle prized for its dual reactivity.[4] The electron-withdrawing nature of both the ketone and nitrile groups activates the intervening methylene bridge, making it a potent nucleophile for C-C bond formation. Concurrently, the electrophilic nitrile carbon and carbonyl carbon are susceptible to a range of nucleophilic additions and condensation reactions, enabling the construction of diverse heterocyclic systems.[4][5]

This guide provides a comparative review of the primary synthetic strategies for accessing thiazole-containing β-ketonitriles. We will delve into the mechanistic underpinnings of each approach, present comparative performance data, and provide detailed experimental protocols to bridge theory with practice for researchers, scientists, and drug development professionals.

Synthetic Strategies: A Comparative Overview

The synthesis of thiazole-containing β-ketonitriles can be broadly categorized into two primary approaches: the modification of a pre-formed thiazole precursor and the construction of the thiazole ring from a β-ketonitrile building block. The choice between these routes is often dictated by the availability of starting materials, desired substitution patterns, and scalability.

Approach 1: Acylation of Cyanomethyl Thiazoles

This is arguably the most direct and frequently employed method, starting from an appropriately substituted 2-(cyanomethyl)thiazole. The core of this strategy lies in the deprotonation of the active methylene group followed by acylation.

The causality behind this approach is the enhanced acidity of the α-protons situated between the electron-withdrawing nitrile group and the thiazole ring. Strong, non-nucleophilic bases are typically required to generate the carbanion in sufficient concentration for the subsequent reaction with an acylating agent (e.g., esters, acid chlorides, or anhydrides).

Key Methodologies & Comparative Insights:

• Base-Promoted Acylation of Esters: This method is advantageous due to the wide availability of esters and the use of common bases like potassium tert-butoxide. It represents an economical and environmentally conscious alternative to harsher reagents.[6]

• Palladium-Catalyzed Carbonylative α-Arylation: A more modern and sophisticated approach involves the palladium-catalyzed reaction between an aryl halide, carbon monoxide, and a cyanomethyl thiazole. This powerful method allows for the direct installation of an aryl ketone, providing access to α-disubstituted β-ketonitriles that are otherwise difficult to synthesize.[7]

The following workflow illustrates the general logic of Approach 1.

Caption: General workflow for the synthesis of thiazole-containing β-ketonitriles via acylation.

Approach 2: Hantzsch Thiazole Synthesis

The Hantzsch synthesis is a classic, robust method for constructing the thiazole ring itself.[8] In this context, the reaction involves the condensation of an α-halogenated β-ketonitrile with a thioamide.

The mechanistic rationale involves an initial nucleophilic attack by the sulfur atom of the thioamide on the carbon bearing the halogen, followed by an intramolecular cyclization and subsequent dehydration to form the aromatic thiazole ring. This method is highly versatile, as the substitution on the final product can be readily controlled by the choice of the two starting components.

Caption: Key mechanistic steps of the Hantzsch synthesis for thiazole-containing β-ketonitriles.

Comparative Performance Analysis

The selection of an optimal synthetic route requires a careful evaluation of various performance metrics. The following table provides a comparative summary of the discussed approaches.

Feature	Approach 1: Acylation of Cyanomethyl Thiazole	Approach 2: Hantzsch Thiazole Synthesis
Generality & Scope	Highly dependent on the availability of the starting cyanomethyl thiazole. Excellent for varying the acyl group.	Very broad scope. Allows for diverse substitution at positions 2, 4, and 5 of the thiazole ring by varying both reactants.
Typical Yields	Moderate to excellent (60-95%), depending on the specific method (e.g., Pd-catalysis often gives higher yields).	Good to excellent (70-90%).[9]
Reaction Conditions	Varies from mild (room temp with KOt-Bu) to more demanding (Pd-catalysis may require elevated temperatures and inert atmospheres).[6][7]	Typically requires heating (reflux in ethanol is common) but is often operationally simple.
Key Advantage	Direct and convergent, especially for a library of analogues varying only at the keto-position.	High degree of flexibility in controlling the final substitution pattern of the heterocyclic core.
Main Limitation	Synthesis of the initial cyanomethyl thiazole precursor can be multi-step.	Requires access to potentially unstable α-halogenated β-ketonitriles, which may need to be prepared in situ.
Green Chemistry Aspect	Base-promoted acylation can be performed in greener solvents. Pd-catalysis is atom-economical.[6][7]	Often uses ethanol as a solvent, which is relatively green. Can be adapted to one-pot procedures.[10]

Synthetic Utility: Building Complexity

Thiazole-containing β-ketonitriles are not merely synthetic targets but are valuable precursors for more complex molecular architectures. Their activated methylene group and dual electrophilic sites are ripe for further transformation. A prominent example is their use in constructing fused heterocyclic systems, such as pyrano[2,3-d]thiazoles, which are known to possess a range of biological activities, including anticancer properties.[11] This is typically achieved through a Michael addition of the active methylene group to an activated alkene, followed by an intramolecular cyclization onto the nitrile group.[11]

Experimental Protocols

To ensure the trustworthiness and reproducibility of the discussed chemistry, the following detailed protocols are provided.

Protocol 1: Synthesis of 3-Oxo-3-(thiazol-2-yl)propanenitrile via Base-Promoted Acylation

Causality: This protocol utilizes potassium tert-butoxide, a strong, non-nucleophilic base, to generate the nucleophilic carbanion from 2-(thiazol-2-yl)acetonitrile at room temperature, minimizing side reactions. Anhydrous conditions are critical to prevent quenching of the base and the carbanion.

• Preparation: To a flame-dried 100 mL round-bottom flask under a nitrogen atmosphere, add potassium tert-butoxide (KOt-Bu) (1.2 eq).

• Solvent Addition: Add anhydrous tetrahydrofuran (THF) (30 mL) to the flask and stir to form a suspension.

• Substrate Addition: Slowly add 2-(thiazol-2-yl)acetonitrile (1.0 eq) dropwise to the suspension at room temperature. Stir for 15 minutes. The solution may change color, indicating carbanion formation.

• Acylation: Add the desired ester (e.g., ethyl acetate) (1.1 eq) to the reaction mixture.

• Reaction: Stir the mixture at room temperature for 12-24 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Quench the reaction by carefully adding saturated aqueous ammonium chloride solution (20 mL). Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 30 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the target β-ketonitrile.

Protocol 2: Synthesis of 2-Amino-4-(substituted)-thiazole-5-carbonitrile via Hantzsch Synthesis

Causality: This one-pot, three-component reaction leverages the reactivity of an α-haloketone (generated in situ) with thiourea. The use of a catalyst like NiFe2O4 nanoparticles in an ethanol/water system represents a green chemistry approach, facilitating the reaction and allowing for catalyst recycling.[10]

• Reactant Mixture: In a 50 mL flask, combine the α-halo carbonyl compound (e.g., 2-bromo-1-phenylethan-1-one) (1.0 eq), thiourea (1.1 eq), and the nitrile-containing component (e.g., malononitrile) (1.0 eq) in an ethanol:water (1:1) solvent system (20 mL).

• Catalyst Addition: Add a catalytic amount of reusable NiFe2O4 nanoparticles.

• Reaction: Reflux the reaction mixture with stirring for 4-6 hours. Monitor the reaction by TLC.

• Workup: After cooling to room temperature, the solid product often precipitates. Collect the product by filtration. If no precipitate forms, evaporate the solvent and proceed with extraction.

• Purification: Wash the collected solid with cold ethanol to remove impurities. The product can be further purified by recrystallization from a suitable solvent like ethanol or DMF/water to afford the pure 2-aminothiazole derivative.

Conclusion and Future Outlook

Thiazole-containing β-ketonitriles stand out as exceptionally valuable building blocks in synthetic chemistry. The comparative analysis reveals a trade-off between the directness of acylating a pre-formed thiazole and the flexibility of the Hantzsch synthesis. While the former excels in late-stage diversification, the latter provides foundational control over the heterocyclic core.

Future advancements will likely focus on developing more efficient and greener catalytic systems, particularly for the enantioselective synthesis of chiral β-ketonitriles. The expansion of one-pot, multi-component reactions that assemble these complex scaffolds from simple, readily available starting materials will continue to be a major goal, further streamlining the path to novel therapeutics and functional materials.

References

• The Versatile Reactivity of the Nitrile Group in β-Ketonitriles: A Technical Guide - Benchchem.
• Synthesis and biological studies of novel 2-(4-substitutedbenzyl- thio)-5-amino-6-(benzo[d]thiazol-2-yl)-7-(4- chlorophenyl)
• Synthesis, Reactions and Medicinal Uses of Thiazole | Pharmaguideline.

• To Chemistry Journal Vol 1 No 2 (2018) ISSN: 2581-7507 [Link] Pyrano[2,3-D]Thiazole: Synthesis.

• Thiazole: A Review on Chemistry, Synthesis and Therapeutic Importance of its Deriv
• Cook–Heilbron thiazole synthesis - Wikipedia.
• Thiazole synthesis - Organic Chemistry Portal.
• Selective Synthesis of β-Ketonitriles via Catalytic Carbopallad
• Studies on Azolylacetonitriles: The Reactivity of Thiazole2-yl, Thiadiazol-2-yl Acetonitriles Toward Electrophilic Reagents | Request PDF - ResearchG
• Recent Development in the Synthesis of Thiazoles | Request PDF - ResearchG
• Green One-Pot Synthesis of Thiazole Scaffolds Catalyzed by Reusable NiFe2O4 Nanoparticles: In Silico Binding Affinity and In Vitro Anticancer Activity Studies - PMC.
• A Comparative Analysis of Green Chemistry Approaches for β-Ketonitrile Synthesis - Benchchem.
• 2-Benzothiazoleacetonitrile 98 56278-50-3 - Sigma-Aldrich.
• Thiazole is an aromatic five membered heterocyclic compound having sulphur and ní- trogen at 1 and 3 position. Its molecular formulae is C,H,SN.
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• Thiazole - Wikipedia.
• THIAZOLE AND ITS DERIVATIVES: MEDICINAL IMPORTANCE AND VARIOUS ROUTES OF SYNTHESIS - Jetir.Org.
• Synthesis of Thiazole - Reactions of Thiazole - Medicinal uses of Thiazole | PPTX - Slideshare.
• Environmentally Benign Synthetic Approaches for the Synthesis of Thiazole Deriv
• Thiazole based compounds: Significance and symbolism.
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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile: A Framework for Safety and Operational Integrity

As researchers and scientists at the forefront of drug development, our work with novel chemical entities demands an unwavering commitment to safety. The handling of reactive intermediates like 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile, a β-ketonitrile containing a thiazole moiety, requires a comprehensive understanding of its potential hazards and the implementation of rigorous safety protocols. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to instill a deep, causal understanding of the "why" behind each procedural step. Our goal is to empower you with the knowledge to create a self-validating system of safety, ensuring the protection of both personnel and research integrity.

Hazard Assessment: Understanding the Molecule's Intrinsic Risks

• The β-Ketonitrile Moiety: The primary concern with this functional group is its potential for high acute toxicity. Structurally similar compounds, such as propionitrile and other aliphatic nitriles, are known to be toxic by inhalation, skin absorption, and ingestion[1][2]. The nitrile group (-CN) can be metabolized to release cyanide, a potent inhibitor of cellular respiration. Therefore, it is imperative to treat this compound as potentially highly toxic through all routes of exposure.

• The Thiazole Ring: Thiazole and its derivatives are common in pharmaceuticals and are generally considered to have low toxicity[3]. However, some thiazole-containing compounds have been associated with liver toxicity at high doses[4]. While the thiazole ring in this compound is less of an immediate acute hazard compared to the nitrile group, its presence underscores the need for careful handling to minimize long-term or repeated exposure.

Based on this structural analysis, we must assume that 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile presents the following hazards until proven otherwise:

Hazard Class	Anticipated Risk
Acute Toxicity (Oral)	Potentially harmful or fatal if swallowed.
Acute Toxicity (Dermal)	Potentially harmful or fatal in contact with skin.
Acute Toxicity (Inhalation)	Potentially harmful if inhaled.
Skin Corrosion/Irritation	May cause skin irritation.
Serious Eye Damage/Irritation	Causes serious eye irritation.

Personal Protective Equipment (PPE): A Multi-Layered Defense

The selection of PPE is not a one-size-fits-all approach; it must be tailored to the specific task and the scale of the operation. The following recommendations provide a baseline for handling 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile.

Core PPE Requirements

Protection Type	Required PPE	Rationale and Specifications
Hand Protection	Double-gloving with chemical-resistant gloves (e.g., nitrile).	The outer glove provides primary protection and can be changed frequently. The inner glove offers secondary protection in case of a breach in the outer glove. Always consult a glove compatibility chart for the specific nitrile gloves being used.
Eye and Face Protection	Chemical splash goggles meeting EN 166 or ANSI Z87.1 standards.	Protects against splashes and potential aerosols[5]. A face shield worn over goggles is required when handling larger quantities (>5g) or when there is a significant risk of splashing[5][6].
Body Protection	A fully-fastened, long-sleeved laboratory coat.	Provides a barrier against minor spills and contamination[5][7]. Consider a chemical-resistant apron for larger-scale work.
Foot Protection	Closed-toe, chemical-resistant shoes.	Protects feet from spills[5].

Respiratory Protection

All handling of solid 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile or its solutions should be conducted within a certified chemical fume hood to minimize inhalation exposure. If there is a potential for generating dust or aerosols outside of a fume hood, or in the event of a significant spill, respiratory protection is mandatory.

• For powders/dusts: A NIOSH-approved N95 or higher particulate respirator.

• For vapors from solutions: A half-mask or full-face respirator with organic vapor cartridges.

Operational Plan: From Benchtop to Waste Stream

A systematic approach to handling ensures that safety is integrated into every step of the experimental workflow.

Pre-Experiment Preparation

• Designated Area: Designate a specific area within a chemical fume hood for handling 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile.

• Gather Materials: Ensure all necessary equipment, including PPE, spill kits, and waste containers, are readily accessible before starting work.

• Review SDS of Analogs: Before beginning, review the Safety Data Sheets (SDS) for structurally similar compounds like 3-Oxo-3-(2-thienyl)propanenitrile to reinforce understanding of potential hazards.

Handling and Experimental Workflow

The following diagram outlines the critical decision points and workflow for safely handling this compound.

Caption: Experimental workflow for handling 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile.

Disposal Plan

Proper disposal is a critical final step in the safe handling of hazardous materials.

• Waste Segregation: All materials contaminated with 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile, including gloves, pipette tips, and paper towels, must be disposed of in a dedicated, clearly labeled hazardous waste container.

• Liquid Waste: Unused solutions and reaction mixtures should be collected in a sealed, labeled hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.

• Disposal Protocol: Follow all institutional and local regulations for the disposal of hazardous chemical waste.

Emergency Response: Preparedness and Action

In the event of an exposure or spill, immediate and correct action is crucial.

Emergency Situation	Immediate Action
Skin Contact	Immediately remove contaminated clothing. Rinse the affected area with copious amounts of water for at least 15 minutes. Seek immediate medical attention.
Eye Contact	Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.
Inhalation	Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.
Minor Spill (in fume hood)	Alert others in the area. Use a chemical spill kit to absorb the material. Decontaminate the area and dispose of all cleanup materials as hazardous waste.
Major Spill	Evacuate the immediate area. Alert your institution's emergency response team.

The following flowchart provides a clear decision-making process for spill response.

Caption: Spill response decision-making flowchart.

By adhering to this comprehensive guide, researchers can confidently and safely handle 3-Oxo-3-(1,3-thiazol-2-yl)propanenitrile, fostering a laboratory environment where scientific advancement and personal safety are paramount.

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